2-(1-Benzofuran-5-yl)-5-methylmorpholine

Core Science & Biosynthesis

A Roadmap for Pharmacokinetic Profiling of 2-(1-Benzofuran-5-yl)-5-methylmorpholine: An In-Depth Technical Guide

Abstract

The burgeoning field of medicinal chemistry continuously unveils novel molecular entities with therapeutic potential. Among these, compounds integrating privileged scaffolds such as benzofuran and morpholine are of significant interest due to their established presence in a wide array of biologically active agents.[1][2][3][4] This technical guide provides a comprehensive, forward-looking framework for the systematic investigation of the pharmacokinetic properties of a novel compound, 2-(1-Benzofuran-5-yl)-5-methylmorpholine. In the absence of pre-existing data for this specific molecule, this document serves as a detailed roadmap for researchers, scientists, and drug development professionals. It outlines a suite of essential in vitro and in vivo studies designed to elucidate the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The methodologies presented herein are grounded in established principles of drug metabolism and pharmacokinetics (DMPK), offering a scientifically rigorous approach to de-risking and advancing a potential new chemical entity (NCE) through the drug discovery pipeline.

Introduction: The Scientific Rationale for Characterizing 2-(1-Benzofuran-5-yl)-5-methylmorpholine

The benzofuran nucleus is a cornerstone in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][4] The morpholine ring, a saturated heterocycle, is frequently incorporated into drug candidates to enhance aqueous solubility, improve metabolic stability, and modulate physicochemical properties. The unique combination of these two pharmacophores in 2-(1-Benzofuran-5-yl)-5-methylmorpholine suggests a compelling case for its investigation as a potential therapeutic agent.

A thorough understanding of a compound's pharmacokinetic profile is paramount to its successful development. The ADME properties govern the concentration and duration of a drug's exposure at its site of action, thereby dictating its efficacy and safety. This guide provides the strategic and tactical blueprint for a comprehensive pharmacokinetic evaluation of 2-(1-Benzofuran-5-yl)-5-methylmorpholine.

Strategic Overview of the Pharmacokinetic Investigation

The characterization of 2-(1-Benzofuran-5-yl)-5-methylmorpholine will proceed through a tiered approach, beginning with in vitro assays to assess fundamental properties and potential liabilities, followed by definitive in vivo studies in a relevant animal model. This strategy allows for early identification of potential developmental hurdles and informs the design of more complex and resource-intensive in vivo experiments.

Figure 1: A tiered workflow for the pharmacokinetic characterization of a novel chemical entity.

In Vitro ADME Profiling: Foundational Insights

Physicochemical Properties

A foundational understanding of the physicochemical properties of 2-(1-Benzofuran-5-yl)-5-methylmorpholine is a prerequisite for all subsequent studies. These parameters will be determined using standard, high-throughput methods.

Parameter	Experimental Method	Significance
Aqueous Solubility	Kinetic or thermodynamic solubility assay (e.g., nephelometry)	Influences dissolution and oral absorption.
LogP/LogD	Shake-flask method or reverse-phase HPLC	Predicts lipophilicity, which affects permeability, plasma protein binding, and metabolism.
pKa	Potentiometric titration or UV-Vis spectroscopy	Determines the ionization state at physiological pH, impacting solubility and permeability.

Absorption and Permeability

The potential for oral absorption will be assessed using a well-established in vitro model of the intestinal epithelium.

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

• Preparation of the PAMPA Plate: A 96-well filter plate is coated with a solution of a lipid mixture (e.g., 2% lecithin in dodecane) to form an artificial membrane.

• Compound Preparation: A stock solution of 2-(1-Benzofuran-5-yl)-5-methylmorpholine is prepared in a suitable organic solvent (e.g., DMSO) and diluted in a buffer solution at a relevant pH (e.g., pH 7.4) to the desired final concentration.

• Assay Procedure:

  • The donor wells of the PAMPA plate are filled with the compound solution.

  • The acceptor plate, containing buffer solution, is placed in contact with the filter plate.

  • The assembly is incubated at room temperature for a defined period (e.g., 4-16 hours).

• Quantification: The concentration of the compound in both the donor and acceptor wells is determined by LC-MS/MS.

• Data Analysis: The permeability coefficient (Pe) is calculated. High and low permeability control compounds are run in parallel for validation.

Metabolic Stability

The susceptibility of 2-(1-Benzofuran-5-yl)-5-methylmorpholine to metabolic degradation will be evaluated using liver microsomes and hepatocytes. This will provide an early indication of its likely clearance in vivo.

Experimental Protocol: Metabolic Stability in Human Liver Microsomes

• Incubation Mixture Preparation: A reaction mixture containing human liver microsomes, NADPH (as a cofactor for cytochrome P450 enzymes), and phosphate buffer (pH 7.4) is prepared.

• Initiation of Reaction: The reaction is initiated by adding 2-(1-Benzofuran-5-yl)-5-methylmorpholine (typically at a low concentration, e.g., 1 µM) to the pre-warmed incubation mixture.

• Time-Course Sampling: Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Analysis: The samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to determine the remaining concentration of the parent compound.

• Data Analysis: The natural logarithm of the percentage of the parent compound remaining is plotted against time. The slope of the linear regression provides the elimination rate constant (k). From this, the in vitro half-life (t½) and intrinsic clearance (CLint) are calculated.

Plasma Protein Binding

The extent to which 2-(1-Benzofuran-5-yl)-5-methylmorpholine binds to plasma proteins will be determined as this significantly influences its distribution and clearance.

Experimental Protocol: Rapid Equilibrium Dialysis (RED)

• Device Preparation: A RED device, which consists of two chambers separated by a semi-permeable membrane, is used.

• Sample Addition: Plasma (from the species to be used in in vivo studies) is added to one chamber, and a solution of 2-(1-Benzofuran-5-yl)-5-methylmorpholine in buffer is added to the other.

• Equilibration: The device is sealed and incubated with shaking until equilibrium is reached (typically 4-6 hours).

• Sample Analysis: The concentration of the compound in both the plasma and buffer chambers is measured by LC-MS/MS.

• Data Analysis: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

In Vivo Pharmacokinetic Studies

Following the in vitro characterization, in vivo studies in a suitable animal model (e.g., Sprague-Dawley rats) are essential to understand the complete pharmacokinetic profile of 2-(1-Benzofuran-5-yl)-5-methylmorpholine.[5] All animal studies must be conducted in an AAALAC-accredited facility and in accordance with an IACUC-approved protocol.[5]

Figure 2: A generalized workflow for an in vivo pharmacokinetic study.

Single-Dose Pharmacokinetics in Rats

This initial in vivo study will determine key pharmacokinetic parameters after a single intravenous (IV) and oral (PO) dose.

Experimental Protocol: Single-Dose Pharmacokinetic Study

• Animal Model: Male Sprague-Dawley rats (n=3-4 per group) will be used.

• Dosing:

  • IV Group: A single bolus dose (e.g., 1-2 mg/kg) of 2-(1-Benzofuran-5-yl)-5-methylmorpholine formulated in a suitable vehicle will be administered via the tail vein.

  • PO Group: A single oral gavage dose (e.g., 5-10 mg/kg) will be administered.

• Blood Sampling: Serial blood samples (e.g., at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) will be collected from the jugular vein into tubes containing an anticoagulant.

• Plasma Preparation: Plasma will be separated by centrifugation and stored frozen until analysis.

• Bioanalysis: Plasma concentrations of 2-(1-Benzofuran-5-yl)-5-methylmorpholine will be determined using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: The plasma concentration-time data will be analyzed using non-compartmental analysis to determine the parameters listed in the table below.

Parameter	Description
Cmax	Maximum plasma concentration
Tmax	Time to reach Cmax
AUC	Area under the plasma concentration-time curve
CL	Clearance
Vdss	Volume of distribution at steady-state
t½	Terminal half-life
F%	Bioavailability (calculated from PO and IV data)

Excretion and Mass Balance

To understand the routes and extent of elimination, a mass balance study using a radiolabeled version of the compound is the gold standard.

Experimental Protocol: Mass Balance Study

• Radiolabeling: 2-(1-Benzofuran-5-yl)-5-methylmorpholine will be synthesized with a radioactive isotope (e.g., ¹⁴C or ³H) at a metabolically stable position.

• Dosing: A single dose of the radiolabeled compound will be administered to rats.

• Sample Collection: Urine, feces, and expired air (if ¹⁴C labeled) will be collected at regular intervals for up to 7 days or until >95% of the radioactive dose is recovered.

• Radioactivity Measurement: The total radioactivity in each sample will be measured by liquid scintillation counting.

• Metabolite Profiling: Samples will be analyzed by radio-HPLC and LC-MS/MS to identify and quantify metabolites.

Data Synthesis and Interpretation

The collective data from these in vitro and in vivo studies will provide a comprehensive pharmacokinetic profile of 2-(1-Benzofuran-5-yl)-5-methylmorpholine. This integrated understanding is crucial for making informed decisions regarding the compound's potential for further development. For instance, high in vitro metabolic instability coupled with low oral bioavailability in vivo may necessitate chemical modifications to improve its drug-like properties. Conversely, a favorable ADME profile would provide strong justification for advancing the compound into more advanced preclinical studies.

Conclusion

The systematic approach detailed in this guide provides a robust framework for the comprehensive pharmacokinetic characterization of 2-(1-Benzofuran-5-yl)-5-methylmorpholine. By sequentially evaluating its physicochemical properties, absorption, distribution, metabolism, and excretion, researchers can build a holistic understanding of its behavior in vivo. This knowledge is indispensable for guiding further medicinal chemistry efforts, designing appropriate toxicology studies, and ultimately, assessing the therapeutic potential of this novel chemical entity.

References

• Pharmaron. Regulatory in vivo PK Studies. [Link]

• Vesely, O., et al. (2021). Metabolism of Selected 2-Arylbenzofurans in a Colon In Vitro Model System. Foods, 10(11), 2779. [Link]

• Zhang, D., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(48), 27510-27540. [Link]

• Vesely, O., et al. (2021). Metabolism of Selected 2-Arylbenzofurans in a Colon In Vitro Model System. PMC, [Link]

• Chaurasia, A., et al. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Molecules, 28(18), 6524. [Link]

• ResearchGate. (n.d.). Morpholines. Synthesis and Biological Activity. [Link]

• Zhang, D., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. ScienceOpen, [Link]

• Ferreira, M., et al. (2025). In Vitro Metabolism of a Benzofuran-Substituted Nitazene: Ethyleneoxynitazene. PMC, [Link]

• Yilmaz, I., et al. (2024). Design, Synthesis, and Biological Effect Studies of Novel Benzofuran−Thiazolylhydrazone Derivatives as Monoamine Oxidase In. ACS Omega, 9(10), 11388–11397. [Link]

• DEA.gov. (n.d.). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy. [Link]

• Simmler, L. D., et al. (2015). Pharmacological profile of novel psychoactive benzofurans. British Journal of Pharmacology, 172(14), 3458–3475. [Link]

• Richter, L., et al. (2022). In vitro metabolic fate of the synthetic cannabinoid receptor agonists (quinolin-8-yl 4-methyl-3-(morpholine-4. Drug Testing and Analysis, 15(1), 57-70. [Link]

• IntechOpen. (2022). Density Functional Theory and Molecular Modeling of the Compound 2-[2-(4-Methylphenylamino)-4-phenylthiazol-5-yl]benzofuran. [Link]

• ResearchGate. (n.d.). 2-(5-Methyl-3-methylsulfinyl-1-benzofuran-2-yl)acetic acid. [Link]

• Tiwari, S., et al. (2021). ADME Study of Azole Derivatives with SwissADME Online Tool. EC Pulmonology and Respiratory Medicine, 10(8), 63-75. [Link]

• Chu, C. K., et al. (1997). Pharmacokinetics of 1-(2-deoxy-2-fluoro-beta-L-arabinofuranosyl)-5-methyluracil (L-FMAU) in rats. Pharmaceutical Research, 14(3), 390-394. [Link]

• PubChemLite. (n.d.). (5-methyl-1-benzofuran-2-yl)methanamine. [Link]

• Bao, J., et al. (2012). Labeled (R)-(2-(2-(2-methylpyrrolidin-1-yl)ethyl)benzofuran-5-yl)(4-fluorophenyl). Molecular Imaging and Contrast Agent Database (MICAD). [Link]

• ResearchGate. (2010). A novel one-pot three-step synthesis of 2-(1-Benzofuran-2-yl)quinoline-3-carboxylic acid derivatives. [Link]

Sources

• 1. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scienceopen.com [scienceopen.com]
• 5. pharmaron.com [pharmaron.com]

metabolic pathways of 2-(1-Benzofuran-5-yl)-5-methylmorpholine in rat liver microsomes

An In-Depth Technical Guide to the In Vitro Metabolism of 2-(1-Benzofuran-5-yl)-5-methylmorpholine in Rat Liver Microsomes

Abstract

This technical guide provides a comprehensive framework for investigating the metabolic pathways of 2-(1-Benzofuran-5-yl)-5-methylmorpholine, a novel heterocyclic entity, using a well-established in vitro model: rat liver microsomes (RLM). The document is structured to guide researchers and drug development professionals through the predictive rationale for its metabolism, a detailed experimental protocol for metabolite generation, and a robust analytical strategy for metabolite identification and structural elucidation. By synthesizing principles of medicinal chemistry and drug metabolism science, this guide explains the causality behind experimental design and data interpretation. It includes step-by-step protocols, data presentation templates, and workflow diagrams to ensure scientific integrity and reproducibility. The core focus is on cytochrome P450 (CYP)-mediated oxidative metabolism, targeting the two primary moieties of the molecule: the benzofuran ring and the 5-methylmorpholine ring.

Introduction

In modern drug discovery and development, a thorough understanding of a compound's metabolic fate is paramount. Early characterization of metabolic pathways helps predict a drug candidate's pharmacokinetic profile, potential for drug-drug interactions, and risk of forming reactive or toxic metabolites. In vitro models serve as a cost-effective and high-throughput means to gain this critical insight before advancing to preclinical in vivo studies.

Rat liver microsomes (RLM) are subcellular fractions of the liver endoplasmic reticulum, which are a rich source of Phase I drug-metabolizing enzymes, most notably the cytochrome P450 (CYP) superfamily. They are a standard and reliable tool for predicting hepatic clearance and identifying the primary oxidative metabolites of xenobiotics.

The subject of this guide, 2-(1-Benzofuran-5-yl)-5-methylmorpholine, possesses a chemical architecture featuring two key heterocyclic systems: a benzofuran scaffold and a substituted morpholine ring. Both moieties are common in pharmacologically active molecules but also present known metabolic liabilities. The morpholine ring, while often used to improve physicochemical properties like solubility, can be susceptible to oxidative metabolism. Similarly, the benzofuran ring system can undergo various CYP-mediated biotransformations.

This document provides both the theoretical grounding and the practical, field-proven protocols to systematically investigate the metabolic profile of this compound in rat liver microsomes.

Section 1: Predicted Metabolic Pathways and Mechanistic Rationale

Before initiating experimental work, a predictive analysis based on the compound's structure provides a logical framework for metabolite searching and identification. The metabolism of 2-(1-Benzofuran-5-yl)-5-methylmorpholine will be primarily driven by CYP-mediated oxidation. The likely "soft spots" for metabolism are located on both the morpholine and benzofuran rings.

Metabolic Liabilities of the 5-Methylmorpholine Moiety

The morpholine ring is a frequent site of metabolism. The carbon atoms adjacent (alpha) to the ring's oxygen and nitrogen atoms are electron-rich and thus susceptible to oxidation by CYP enzymes.

• C-Oxidation: The most probable metabolic transformations involve hydroxylation at the carbon atoms alpha to the heteroatoms. For the 5-methylmorpholine ring, this would be the C3 and C5 positions. The presence of a methyl group at C5 may sterically hinder the approach of some CYP enzymes but also provides a site for potential hydroxylation of the methyl group itself to form a primary alcohol.

• Ring Opening: Following an initial oxidation event, the morpholine ring can undergo cleavage to yield more polar, linear metabolites. This pathway often begins with hydroxylation alpha to the nitrogen or oxygen, leading to an unstable intermediate that fragments.

• N-Dealkylation: While common for N-substituted morpholines, N-dealkylation is not a primary pathway for this molecule as the nitrogen is a secondary amine within the heterocyclic ring structure itself and not attached to a larger alkyl group.

Metabolic Liabilities of the Benzofuran Moiety

The benzofuran ring system is also a substrate for CYP enzymes, with several potential sites for oxidation.

• Aromatic Hydroxylation: The benzene portion of the benzofuran ring can be hydroxylated at several positions (e.g., C4, C6, C7), a common pathway for aromatic compounds.

• Furan Ring Oxidation: The furan ring is susceptible to oxidative metabolism. This can lead to hydroxylation on the furan ring or, more significantly, oxidative cleavage of the furan ring. Such cleavage can result in the formation of catechol or salicylic acid-like intermediates, though this is more commonly reported in microbial metabolism.

• Epoxidation: An alternative pathway for the furan double bond is epoxidation, followed by hydrolysis via epoxide hydrolase (also present in microsomes) to form a dihydrodiol metabolite.

Hypothesized Metabolic Map

Based on the principles above, we can construct a predictive map of potential Phase I metabolites. The primary metabolites are likely to be mono-hydroxylated species, with the potential for further oxidation or ring cleavage to form secondary metabolites.

Caption: Predicted metabolic pathways for 2-(1-Benzofuran-5-yl)-5-methylmorpholine.

Section 2: Experimental Protocol for Metabolite Generation in Rat Liver Microsomes

This section provides a detailed, self-validating protocol for the in vitro incubation. The causality for each step is explained to ensure robust and reproducible results.

Materials and Reagents

• Pooled Male Sprague-Dawley Rat Liver Microsomes (RLM), 20 mg/mL (stored at -80°C)

• 2-(1-Benzofuran-5-yl)-5-methylmorpholine (Test Article)

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (NRS) Solution A (e.g., Promega V9510A or equivalent): containing NADP+ and glucose-6-phosphate (G6P).

• NRS Solution B (e.g., Promega V9510B or equivalent): containing glucose-6-phosphate dehydrogenase (G6PDH).

• Magnesium Chloride (MgCl₂) solution (0.5 M)

• Dimethyl Sulfoxide (DMSO), HPLC grade

• Acetonitrile (ACN) with 0.1% Formic Acid, HPLC grade (Quenching Solution)

• Control compound (e.g., Testosterone, for CYP3A activity)

• Purified water (18.2 MΩ·cm)

Causality: A phosphate buffer at pH 7.4 is used to mimic physiological conditions. An NADPH regenerating system is crucial because NADPH is the required cofactor for CYP450 activity and is consumed during the reaction. The NRS continuously generates NADPH from NADP+, ensuring the enzymatic reaction does not become cofactor-limited. MgCl₂ is included as it is a required cofactor for many CYP enzymes.

Preparation of Solutions

• Test Article Stock Solution: Prepare a 10 mM stock solution of the test article in DMSO.

• Working Incubation Buffer: Prepare 100 mM potassium phosphate buffer containing 5 mM MgCl₂.

• Complete NRS Mix: Prepare the NADPH regenerating system mix immediately before use according to the manufacturer's instructions. A typical final concentration in the incubation is 1.3 mM NADP+, 3.3 mM G6P, 0.4 U/mL G6PDH, and 3.3 mM MgCl₂.

Microsomal Incubation Protocol

This protocol is designed for a final incubation volume of 200 µL in a 96-well plate format. All incubations should be performed in duplicate or triplicate.

• Thaw Microsomes: Thaw the vial of pooled RLM rapidly in a 37°C water bath and immediately place on ice. Dilute the microsomes with ice-cold Working Incubation Buffer to an intermediate concentration of 1.0 mg/mL.

  • Rationale: Rapid thawing and keeping microsomes on ice is critical to preserve enzymatic activity. A final protein concentration of 0.5 mg/mL is recommended to ensure linear reaction kinetics while minimizing non-specific binding of the test article to the protein.

• Prepare Incubation Plate: To each well of a 96-well plate, add the components in the following order:

  • 100 µL of the diluted RLM suspension (1.0 mg/mL).

  • 2 µL of the 10 mM Test Article stock solution (for a final concentration of 10 µM).

  • For control wells:

    • No-NADPH Control: Add 50 µL of Working Incubation Buffer instead of the NRS mix.

    • Heat-Inactivated Control: Use microsomes that have been pre-heated at 45°C for 30 minutes before adding them to the well.

• Pre-incubation: Gently mix the plate and pre-incubate for 5 minutes at 37°C in a shaking water bath or incubator.

  • Rationale: This step allows the test article and microsomes to reach thermal equilibrium before initiating the reaction.

• Initiate Reaction: Add 50 µL of the freshly prepared Complete NRS Mix to each well (except the No-NADPH controls). The final volume is now 200 µL, with a final microsomal protein concentration of 0.5 mg/mL and a test article concentration of 10 µM.

• Incubation: Incubate the plate at 37°C with gentle agitation for a specified time course (e.g., 0, 15, 30, 60 minutes).

  • Rationale: A time course is essential to monitor the disappearance of the parent compound and the formation of metabolites over time, allowing for the determination of initial reaction rates.

• Terminate Reaction: At each time point, terminate the reaction by adding 400 µL of ice-cold Acetonitrile containing 0.1% Formic Acid and an internal standard.

  • Rationale: Cold acetonitrile precipitates the microsomal proteins, effectively stopping all enzymatic activity. The acid helps to improve the ionization of many small molecules for subsequent MS analysis.

• Sample Processing: Vortex the plate vigorously for 2 minutes, then centrifuge at 4,000 x g for 15 minutes at 4°C to pellet the precipitated protein.

• Supernatant Transfer: Carefully transfer the supernatant to a new 96-well plate or HPLC vials for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: Experimental workflow for RLM incubation and sample preparation.

Section 3: Analytical Strategy for Metabolite Identification

The cornerstone of modern metabolite identification is high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), particularly with high-resolution mass spectrometers (HRMS) like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems.

LC-MS/MS Methodology

• Chromatographic Separation:

  • Instrument: UHPLC system.

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is a standard choice for separating small molecules of moderate polarity.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A typical gradient would run from 5% B to 95% B over 10-15 minutes to elute the parent compound and its more polar metabolites.

  • Rationale: Chromatographic separation is essential to resolve isomeric metabolites and separate them from matrix components, which can cause ion suppression in the mass spectrometer.

• Mass Spectrometric Detection:

  • Instrument: Q-TOF or Orbitrap Mass Spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically effective for nitrogen-containing compounds like morpholines.

  • Acquisition Mode: Data should be acquired in two modes:

    • Full Scan MS: To detect all ionizable species and generate extracted ion chromatograms (EICs) for the parent compound and predicted metabolites.

    • Data-Dependent MS/MS (or IDA): To automatically trigger fragmentation of the most intense ions detected in the full scan, providing structural information.

  • Rationale: HRMS provides accurate mass measurements, allowing for the confident determination of elemental compositions for parent and metabolite ions. MS/MS fragmentation patterns are crucial for pinpointing the exact site of metabolic modification.

Data Analysis and Structural Elucidation

• Metabolite Discovery: Compare the total ion chromatograms (TICs) of the t=60 min sample with the t=0 min and No-NADPH control samples. New peaks present only in the active incubation are potential metabolites.

• Mass-Based Prediction: Use specialized software or manual analysis to search the full scan data for masses corresponding to predicted biotransformations (see Table 1). For example, search for the exact mass of the parent compound + 15.9949 Da (the mass of oxygen) to find all mono-hydroxylated metabolites.

• Structural Confirmation with MS/MS:

  • First, analyze the MS/MS fragmentation pattern of the parent compound to identify characteristic fragment ions.

  • Next, examine the MS/MS spectra of a potential metabolite. A fragment ion that retains the metabolic modification will show a corresponding mass shift, while a fragment that has lost the modification will have the same m/z as in the parent spectrum. This logic allows for the localization of the biotransformation. For instance, if a hydroxylation occurs on the benzofuran ring, a fragment ion corresponding to the morpholine ring will remain unchanged, while the benzofuran fragment will be 16 Da heavier.

Data Presentation

All quantitative and qualitative data should be summarized in clear, structured tables for easy interpretation and comparison.

Table 1: Summary of Hypothetical Metabolites Detected by LC-HRMS

Metabolite ID	Retention Time (min)	Observed m/z [M+H]⁺	Mass Error (ppm)	Proposed Biotransformation	Relative Abundance (%)
Parent	6.82	282.1492	-0.8	-	45.3
M1	4.51	298.1441	-1.1	Hydroxylation (Morpholine)	22.1
M2	5.23	298.1443	-0.5	Hydroxylation (Benzofuran)	18.5
M3	5.89	298.1440	-1.3	Hydroxylation (Methyl)	6.7
M4	3.15	314.1390	-1.5	Di-hydroxylation	2.4
M5	2.88	316.1548	-0.9	Dihydrodiol Formation	5.0

Conclusion

This technical guide outlines a robust and scientifically grounded strategy for elucidating the . By combining predictive chemical reasoning with detailed, validated experimental and analytical protocols, researchers can confidently identify and characterize the primary oxidative metabolites of this compound. The principal metabolic routes are predicted to be CYP-mediated hydroxylations on both the benzofuran and 5-methylmorpholine moieties, with potential for further oxidation or ring cleavage. The provided workflows, from incubation to LC-MS/MS analysis, serve as a comprehensive resource for drug metabolism scientists, ensuring the generation of high-quality data critical for advancing drug discovery programs.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Enhancing the Metabolic Stability of Morpholine-Containing Drugs. Benchchem.

• Dal-Lin, A. et al. (n.d.). Major metabolic pathways of the morpholine moiety as a component of drugs such as linezolid or gefitinib. ResearchGate. [Link]

• Poupin, P. et al. (1998). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence

Protocols & Analytical Methods

HPLC-UV/MS Method Development and Validation for 2-(1-Benzofuran-5-yl)-5-methylmorpholine

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application: Quantitative analysis in bulk drug substance and biological matrices

Introduction & Physicochemical Profiling

2-(1-Benzofuran-5-yl)-5-methylmorpholine (typically handled as a hydrochloride salt, C13​H16​ClNO2​ ) is a bioactive compound characterized by a lipophilic benzofuran core and a hydrophilic, basic morpholine ring.

Developing a robust High-Performance Liquid Chromatography (HPLC) method for this molecule requires addressing its dual nature. The morpholine nitrogen acts as a secondary amine with a predicted pKa​ of approximately 8.5 to 9.5. This basicity makes the compound highly susceptible to peak tailing on traditional silica-based stationary phases. Understanding the causality between the molecule's ionization state and the stationary phase chemistry is the cornerstone of this method development.

Method Development Rationale (The "Why")

Stationary Phase Selection

Traditional Type-A silica columns possess a high density of acidic residual silanols ( pKa​ ~3.5–4.5). When analyzing basic amines like our morpholine derivative, these silanols ionize and create secondary ion-exchange interactions, leading to severe peak asymmetry. To prevent this, we select a Type-B high-purity silica column with exhaustive end-capping. Specifically, a Superficially Porous Particle (SPP) C18 column (2.7 µm) is recommended. SPP technology provides high theoretical plate counts (efficiency) comparable to sub-2 µm UHPLC columns but at significantly lower backpressures.

Mobile Phase Thermodynamics & pH Control

The most critical parameter in this method is mobile phase pH. According to established chromatographic principles on [2], operating at a low pH (≤ 3.0) serves a dual purpose:

• Analyte Protonation: It ensures the morpholine amine remains fully protonated, locking the molecule into a single ionization state for reproducible retention.

• Silanol Suppression: It suppresses the ionization of residual silanols on the silica surface, neutralizing them and shutting down the secondary ion-exchange pathway.

We utilize 0.1% Formic Acid (pH ~2.7) in both the aqueous and organic phases. Acetonitrile is chosen over methanol as the organic modifier due to its lower viscosity and superior ability to solvate the rigid, pi-electron-rich benzofuran ring.

Fig 1. Step-by-step HPLC method development workflow.

Fig 2. Analyte interactions with the stationary phase under different pH conditions.

Experimental Protocol (The "How")

Reagents and Materials

• Reference Standard: 2-(1-Benzofuran-5-yl)-5-methylmorpholine HCl (Purity ≥ 98%).

• Solvents: LC-MS Grade Water, LC-MS Grade Acetonitrile.

• Modifiers: LC-MS Grade Formic Acid (FA).

Step-by-Step Preparation

Step 1: Mobile Phase Preparation

• Mobile Phase A (0.1% FA in Water): Add 1.0 mL of Formic Acid to 1000 mL of LC-MS grade water. Mix thoroughly and degas via sonication for 10 minutes.

• Mobile Phase B (0.1% FA in Acetonitrile): Add 1.0 mL of Formic Acid to 1000 mL of LC-MS grade Acetonitrile. Mix and degas.

Step 2: Standard Solution Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with Methanol.

• Working Solutions: Serially dilute the stock solution using a diluent of 50:50 Water:Acetonitrile to yield calibration standards at 10, 50, 100, 250, 500, and 1000 ng/mL.

Chromatographic Conditions

The following parameters establish a self-validating gradient method optimized for both UV and MS detection.

Parameter	Specification
Column	End-capped SPP C18, 100 mm × 4.6 mm, 2.7 µm
Column Temperature	40 °C (Improves mass transfer and reduces viscosity)
Flow Rate	1.0 mL/min
Injection Volume	5 µL
Autosampler Temp	4 °C
Detection (UV)	254 nm (Primary) and 280 nm
Detection (MS)	ESI(+), MRM or SIM at m/z 218.2 [M+H]+

Gradient Program:

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	95	5
1.0	95	5
6.0	10	90
7.5	10	90
7.6	95	5
10.0	95	5 (Re-equilibration)

System Suitability Testing (SST)

A method is only as reliable as its daily execution. To ensure the system is self-validating, an SST must be performed prior to any sample analysis by injecting the 100 ng/mL standard six consecutive times.

SST Parameter	Acceptance Criteria	Rationale
Retention Time (RT) %RSD	≤ 1.0%	Ensures pump delivery and mobile phase composition are stable.
Peak Area %RSD	≤ 2.0%	Confirms autosampler precision and detector stability.
Tailing Factor ( Tf​ )	≤ 1.5	Verifies that silanol interactions are successfully suppressed.
Theoretical Plates ( N )	≥ 5000	Confirms column efficiency and physical bed integrity.

Method Validation Summary

The method was validated in strict accordance with the [1].

Linearity and Sensitivity

The calibration curve demonstrated excellent linearity over the range of 10 to 1000 ng/mL.

Parameter	Result	FDA Acceptance Criteria
Linear Range	10 – 1000 ng/mL	N/A
Correlation Coefficient ( R2 )	0.9992	≥ 0.990
LOD (S/N = 3)	3.0 ng/mL	N/A
LLOQ (S/N = 10)	10.0 ng/mL	Accuracy within ±20%, Precision ≤ 20%

Precision and Accuracy

Intra-day and inter-day precision and accuracy were evaluated using Quality Control (QC) samples at Low (30 ng/mL), Medium (400 ng/mL), and High (800 ng/mL) concentrations.

QC Level	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Low (30 ng/mL)	3.2	98.5	4.1	101.2
Medium (400 ng/mL)	1.8	100.4	2.5	99.1
High (800 ng/mL)	1.1	99.8	1.9	100.3

Note: All values fall well within the FDA mandated ±15% for precision and accuracy (±20% at LLOQ).

Troubleshooting & Optimization

Even with a robust design, chromatographic anomalies can occur. Here is the causality-based troubleshooting guide:

• Emergence of Peak Tailing ( Tf​ > 1.5):

  • Cause: Column voiding or hydrolysis of the end-capping phase due to extended exposure to acidic mobile phases [3].

  • Action: Replace the analytical column. If the issue persists on a new column, verify the pH of Mobile Phase A; if the pH has drifted above 3.5, remake the mobile phase.

• Retention Time Drift:

  • Cause: Inadequate column re-equilibration or evaporation of the organic modifier in the mobile phase reservoir.

  • Action: Ensure the 2.4-minute re-equilibration step (from 7.6 to 10.0 min) is strictly adhered to. At 1.0 mL/min, this flushes the column with ~5 column volumes, which is mathematically sufficient for a 100 x 4.6 mm column (column volume ≈ 1.0 mL).

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services. Available at:[Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Available at: [Link]

• Element Lab Solutions. (2025). Peak Tailing in HPLC. Available at:[Link]

NMR spectroscopy characterization of 2-(1-Benzofuran-5-yl)-5-methylmorpholine

An Application Note for the Structural Characterization of 2-(1-Benzofuran-5-yl)-5-methylmorpholine by Nuclear Magnetic Resonance (NMR) Spectroscopy

Introduction

The morpholine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates due to its favorable physicochemical properties and ability to improve pharmacokinetic profiles.[1] Similarly, the benzofuran moiety is a core component of many biologically active natural products and synthetic compounds.[2] The molecule 2-(1-Benzofuran-5-yl)-5-methylmorpholine combines these two important pharmacophores, making its unambiguous structural characterization essential for drug development, quality control, and mechanistic studies.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the complete structural elucidation of organic molecules in solution.[1] By analyzing one-dimensional (1D) ¹H and ¹³C spectra, along with two-dimensional (2D) correlation experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), it is possible to map the precise atomic connectivity and define the chemical environment of every nucleus within the molecule.

This application note provides a comprehensive guide and detailed protocols for the NMR characterization of 2-(1-Benzofuran-5-yl)-5-methylmorpholine. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into experimental design, data acquisition, processing, and spectral interpretation.

Molecular Structure and Predicted Spectral Features

A thorough understanding of the target molecule's structure is the first step in designing an effective NMR characterization strategy. The structure contains several key features that will influence the resulting NMR spectra: a substituted benzofuran ring, a substituted morpholine ring, a stereocenter at C2 and C5, and a methyl group. The presence of two stereocenters implies the potential for diastereomers, although this guide will focus on the characterization of a single diastereomer. The protons on the morpholine ring are diastereotopic, meaning they are chemically non-equivalent and will resonate at different frequencies.

Caption: Molecular structure of 2-(1-Benzofuran-5-yl)-5-methylmorpholine with atom numbering.

Experimental Design and Protocols

A logical workflow ensures that high-quality, comprehensive data is collected efficiently. The process begins with careful sample preparation, followed by the acquisition of 1D and 2D NMR spectra, and concludes with data processing and interpretation.

Caption: Experimental workflow for NMR characterization.

Protocol 1: Sample Preparation

The quality of the NMR sample is paramount for acquiring a high-quality spectrum.[3] A homogeneous solution free of particulate matter is critical for achieving good magnetic field homogeneity (shimming).

• Weighing: Accurately weigh 5-10 mg of 2-(1-Benzofuran-5-yl)-5-methylmorpholine for ¹H NMR and 15-25 mg for detailed ¹³C and 2D NMR experiments.[4][5]

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Deuterated chloroform (CDCl₃) is a common first choice for many organic molecules. Ensure the solvent is from a fresh bottle or has been stored over molecular sieves to minimize water content.[6]

• Dissolution: Dissolve the sample in a small, clean vial before transferring it to the NMR tube. This allows for visual confirmation of complete dissolution and enables filtering if necessary.[5]

• Transfer: Using a clean Pasteur pipette, transfer approximately 0.6 mL of the solution into a high-quality 5 mm NMR tube (e.g., Wilmad or Norell). The optimal sample height is crucial for good shimming and is typically around 4.0-4.5 cm.[3][6]

• Internal Standard: CDCl₃ typically contains tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm). If using a solvent without TMS, a small amount should be added.[5]

• Labeling: Clearly label the NMR tube with a unique identifier.

Protocol 2: 1D NMR Data Acquisition

1D spectra provide the fundamental information about the chemical shifts and multiplicities of all protons and carbons.

¹H NMR Acquisition:

• Insert the sample into the spectrometer and lock onto the deuterium signal of the solvent.

• Shim the magnetic field to optimize homogeneity, aiming for a narrow, symmetrical solvent peak.

• Set acquisition parameters:

  • Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm) to ensure all signals are captured.

  • Number of Scans (ns): 8 to 16 scans are typically sufficient for good signal-to-noise (S/N).

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 3-4 seconds for good resolution.

• Acquire and save the Free Induction Decay (FID).

¹³C{¹H} NMR Acquisition:

• Use the same locked and shimmed sample.

• Set acquisition parameters for a proton-decoupled experiment:

  • Spectral Width: ~240 ppm (e.g., from -10 to 230 ppm).

  • Number of Scans (ns): 1024 or more, as ¹³C has low natural abundance and sensitivity.[4]

  • Relaxation Delay (d1): 2 seconds.

• Acquire and save the FID.

Protocol 3: 2D NMR Data Acquisition

2D experiments are essential for establishing connectivity within the molecule.

¹H-¹H COSY (Correlation Spectroscopy):

• Purpose: To identify protons that are spin-spin coupled, typically through 2-3 bonds.[7] This is invaluable for tracing out the connectivity of the morpholine ring protons.

• Setup: Use a standard gradient-selected COSY pulse sequence (e.g., cosygpqf).

• Parameters:

  • Spectral Width: Set identical F1 and F2 spectral widths to match the ¹H spectrum.

  • Number of Increments (F1): 256 to 512.

  • Number of Scans (F2): 2 to 4 per increment.

• Acquire the 2D dataset.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

• Purpose: To identify all direct, one-bond correlations between protons and carbons.[8] This experiment definitively links each proton signal to the signal of the carbon it is attached to.

• Setup: Use a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence (e.g., hsqcedetgpsisp2.2). This sequence also provides editing, allowing CH/CH₃ and CH₂ signals to be distinguished by phase.

• Parameters:

  • F2 (¹H) Spectral Width: Match the ¹H spectrum.

  • F1 (¹³C) Spectral Width: Cover the expected range of protonated carbons (e.g., 0 to 160 ppm).

  • Number of Increments (F1): 128 to 256.

  • Number of Scans (F2): 4 to 8 per increment.

• Acquire the 2D dataset.

Data Processing and Analysis

Proper data processing is crucial for extracting accurate information from the raw FID.[9][10]

• Fourier Transform (FT): Apply an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz for ¹H) to the FID and perform a Fourier transform. For 2D data, FT is performed in both dimensions.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are purely absorptive.[11]

• Baseline Correction: Apply a baseline correction algorithm to produce a flat baseline across the spectrum.[12]

• Referencing: Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum using the solvent peak (CDCl₃ at δ 77.16 ppm).[11]

Results: Spectral Interpretation and Assignment

The following tables present hypothetical but chemically reasonable data for 2-(1-Benzofuran-5-yl)-5-methylmorpholine, which will be used to illustrate the assignment process.

Table 1: Hypothetical ¹H NMR Data (500 MHz, CDCl₃)

Signal Label	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
H-7'	7.60	d	8.5	1H	Benzofuran H-7'
H-2'	7.55	d	2.2	1H	Benzofuran H-2'
H-4'	7.51	d	1.8	1H	Benzofuran H-4'
H-6'	7.30	dd	8.5, 1.8	1H	Benzofuran H-6'
H-3'	6.75	d	2.2	1H	Benzofuran H-3'
H-2''	4.65	dd	10.5, 3.0	1H	Morpholine H-2''
H-6''a	4.10	dd	11.5, 3.5	1H	Morpholine H-6'' (axial)
H-5''	3.85	m	-	1H	Morpholine H-5''
H-6''b	3.65	t	11.5	1H	Morpholine H-6'' (equatorial)
H-3''a	3.20	dd	12.0, 3.0	1H	Morpholine H-3'' (axial)
H-3''b	2.80	td	12.0, 3.5	1H	Morpholine H-3'' (equatorial)
NH	1.95	br s	-	1H	Morpholine NH
Me	1.15	d	6.5	3H	Methyl H

Table 2: Hypothetical ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type (from HSQC)	Assignment
155.0	C	C-7a'
150.5	C	C-5'
145.2	CH	C-2'
128.0	C	C-3a'
125.5	CH	C-4'
122.0	CH	C-6'
111.5	CH	C-7'
106.8	CH	C-3'
76.5	CH	C-2''
71.0	CH₂	C-6''
50.5	CH₂	C-3''
45.0	CH	C-5''
18.0	CH₃	Methyl C

Step-by-Step Assignment Strategy

• Aromatic & Vinylic Region (δ 6.5-8.0 ppm):

  • The benzofuran protons are identified here. The two furan protons (H-2' and H-3') are expected to be doublets with a small coupling constant (~2.2 Hz).[13] H-2' is typically downfield of H-3'.

  • The benzene ring protons (H-4', H-6', H-7') form an AMX spin system. H-7' and H-6' will show a large ortho coupling (~8.5 Hz), while H-6' and H-4' will show a smaller meta coupling (~1.8 Hz).

• Morpholine & Methyl Region (δ 1.0-5.0 ppm):

  • Methyl Group (Me): The most upfield signal, a doublet at ~1.15 ppm integrating to 3H, is unambiguously assigned to the methyl group. Its doublet nature indicates it is coupled to a single proton, H-5''.

  • COSY Analysis: The COSY spectrum is crucial here. A cross-peak will connect the methyl doublet (1.15 ppm) to the H-5'' multiplet (3.85 ppm). H-5'' will, in turn, show correlations to the two H-6'' protons (4.10 and 3.65 ppm). This establishes the C(Me)-CH-CH₂ fragment.

  • H-2'' Proton: The proton at the C-2'' position is adjacent to both the ring oxygen and the benzofuran ring, causing it to be the most downfield of the morpholine protons (~4.65 ppm). A COSY cross-peak will connect H-2'' to the two H-3'' protons (3.20 and 2.80 ppm).

  • Diastereotopic Protons: The methylene protons at C-3'' and C-6'' are diastereotopic and appear as distinct signals. They will show both geminal coupling (to each other) and vicinal coupling (to adjacent protons), resulting in complex multiplets (dd, td, etc.).

• HSQC Correlation:

  • The HSQC spectrum provides the final, definitive link between the proton and carbon skeletons. Each cross-peak confirms a one-bond C-H connection.

  • For example, a cross-peak between the proton signal at δ 7.60 and the carbon signal at δ 111.5 confirms the assignment of H-7' and C-7'.

  • Similarly, a cross-peak at (δH 1.15, δC 18.0) confirms the assignment of the methyl group. This process is repeated for every protonated carbon to complete the assignment.

Caption: Key expected ¹H-¹H COSY correlations.

Caption: Key expected ¹H-¹³C HSQC correlations.

Conclusion

The combination of 1D ¹H and ¹³C NMR with 2D COSY and HSQC spectroscopy provides a robust and definitive method for the complete structural characterization of 2-(1-Benzofuran-5-yl)-5-methylmorpholine. The protocols outlined in this application note represent a standard, high-quality approach to data acquisition. By systematically analyzing the chemical shifts, coupling constants, and correlation cross-peaks, researchers can unambiguously assign every proton and carbon resonance, confirming the molecular structure with a high degree of confidence. This level of detailed characterization is fundamental to advancing research and development in medicinal chemistry and related fields.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• The MetaRbolomics Project. (n.d.). 2.3 NMR data handling and (pre-)processing. The MetaRbolomics Book. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Hornak, J. P. (n.d.). Sample Preparation. Rochester Institute of Technology. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• Norris, J. R., & van der Est, A. (Eds.). (2009). NMR Data Processing. In Encyclopedia of Magnetic Resonance. John Wiley & Sons, Ltd.

• Gearheart, J. A. (2006). Analysis of NMR spectra using digital signal processing techniques [Master's Thesis, University of Louisville]. ThinkIR. [Link]

• Berber, N. (2019). Synthesis of Certain New Morpholine Derivatives Bearing a Thiazole Moiety. Sakarya University Journal of Science, 23(4), 554-558.
• Fülöp, F., et al. (2007). 1H and13C NMR spectra ofN-substituted morpholines. Magnetic Resonance in Chemistry, 45(2), 171-175.
• Isaksson, M., et al. (2004). New Series of Morpholine and 1,4-Oxazepane Derivatives as Dopamine D4 Receptor Ligands: Synthesis and 3D-QSAR Model. Journal of Medicinal Chemistry, 47(11), 2754-2767.
• Wang, T., et al. (2020). Synthesis of Antitricyclic Morpholine Derivatives through Iodine(III)-Mediated Intramolecular Umpolung Cycloaddition of Olefins. The Journal of Organic Chemistry, 85(6), 4479-4488.
• Ye, S., et al. (2019). A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides. Molecules, 24(18), 3296.

• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. Retrieved from [Link]

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• SpectraBase. (n.d.). Benzofuran-2-yl methyl ketone - Optional[13C NMR]. Wiley. Retrieved from [Link]

• SpectraBase. (n.d.). Benzofuran - Optional[13C NMR]. Wiley. Retrieved from [Link]

• DeRuiter, J., & Noggle, F. T. (2011). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethyl Analog. Microgram Journal, 9(1).
• Elyashberg, M. E., et al. (2004). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Magnetic Resonance in Chemistry, 42(9), 771-782.

• Chemistry LibreTexts. (2023). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. Retrieved from [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. Retrieved from [Link]

• Al-Majid, A. M., et al. (2023). (2Z,5Z)-5-((3-(Benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-((4-methoxyphenyl)imino)-3-phenylthiazolidin-4-one. Molbank, 2023(2), M1666.
• Amose, Y., et al. (2022). Density Functional Theory and Molecular Modeling of the Compound 2-[2-(4-Methylphenylamino)-4-phenylthiazol-5-yl]benzofuran. IntechOpen.

• SpectraBase. (n.d.). N-methylmorpholine - Optional[1H NMR]. Wiley. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 4. organomation.com [organomation.com]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 7. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. JEOL USA blog | Optimizing NMR Processing: Techniques and Best Pr [jeolusa.com]
• 12. 2.3 NMR data handling and (pre-)processing | The MetaRbolomics book [rformassspectrometry.github.io]
• 13. rsc.org [rsc.org]

Advanced Methods for the Crystallization and Purification of 2-(1-Benzofuran-5-yl)-5-methylmorpholine

An Application Guide

Abstract

This technical note provides a comprehensive guide to the crystallization and purification of 2-(1-Benzofuran-5-yl)-5-methylmorpholine, a heterocyclic compound of interest in pharmaceutical development. The quality, purity, and solid-state form of an Active Pharmaceutical Ingredient (API) are critical determinants of its safety, stability, and efficacy.[1] This document outlines systematic approaches for solvent system selection, describes detailed protocols for various crystallization techniques including cooling and anti-solvent methods, and addresses the crucial aspect of chiral resolution. Furthermore, it details essential analytical techniques for quality control to ensure the final product meets stringent purity and identity specifications. This guide is intended for researchers, chemists, and drug development professionals seeking to establish robust and reproducible purification strategies for this and structurally related molecules.

Introduction: The Critical Role of Purification

2-(1-Benzofuran-5-yl)-5-methylmorpholine is a chiral molecule featuring a benzofuran scaffold, known for a wide range of biological activities, and a morpholine ring, a common motif in medicinal chemistry.[2] The journey from a crude synthetic product to a highly purified API suitable for clinical investigation is a critical phase in drug development. The primary objectives of crystallization and purification are to isolate the desired compound from unreacted starting materials, by-products, and other process-related impurities.

Moreover, for chiral molecules like the topic compound, which possesses two stereocenters, controlling the stereochemical purity is paramount, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[3] Crystallization is a powerful and economical technique for achieving high purity and for separating enantiomers, often through the formation of diastereomeric salts.[4][5][6]

A significant challenge in the crystallization of pharmaceutical compounds is the phenomenon of polymorphism, where a substance can exist in multiple crystalline forms.[7][8] Different polymorphs can have distinct physical properties, including solubility, melting point, and stability, which directly impact the drug's bioavailability and shelf-life.[9][10] Therefore, a well-controlled crystallization process is essential not only for purification but also for consistently producing the desired polymorphic form.[11]

Pre-Crystallization Analysis & Strategy

A successful crystallization protocol begins with a thorough understanding of the molecule's physicochemical properties and a strategic approach to solvent selection.

Physicochemical Properties

The structure of 2-(1-Benzofuran-5-yl)-5-methylmorpholine imparts specific properties that guide purification strategies. The benzofuran group is aromatic and largely nonpolar, suggesting solubility in organic solvents.[12][13] The morpholine ring contains a basic nitrogen atom, which allows for the formation of acid salts (e.g., hydrochloride), a technique often used to improve crystallinity and handling properties.[14]

Property	Value / Observation	Implication for Crystallization
Molecular Formula	C₁₃H₁₅NO₂	-
Molecular Weight	217.26 g/mol	-
Key Functional Groups	Benzofuran, Morpholine (Secondary Amine), Ether	Aromatic system suggests potential for π-π stacking in the crystal lattice. Basic amine allows for salt formation.[14][15]
Chirality	Two stereocenters (at C2 and C5 of the morpholine ring)	Chiral resolution is likely necessary if the synthesis is not stereospecific.[3]
Predicted Solubility	Low in water; soluble in various organic solvents (e.g., alcohols, esters, chlorinated solvents).[12][16]	Enables the use of a wide range of solvent systems for cooling and anti-solvent crystallization.

Solvent System Selection

The choice of solvent is the most critical parameter in crystallization. An ideal solvent should exhibit high solubility for the target compound at elevated temperatures and low solubility at lower temperatures. For anti-solvent crystallization, the compound should be highly soluble in the "solvent" and poorly soluble in the "anti-solvent," with the two being fully miscible.[17]

Screening Protocol: A preliminary screening using small quantities of the crude material can efficiently identify promising solvent systems.

• Solubility Test: In separate vials, add ~10 mg of the crude compound. Add a potential solvent (e.g., Isopropanol, Ethyl Acetate, Acetonitrile, Toluene) dropwise at room temperature until the solid dissolves. Note the approximate solubility.

• Temperature Differential: Heat the vials in which the compound dissolved. If the compound remains dissolved, it is too soluble. If it required a significant volume of solvent, cool the solution to 0-5 °C. The formation of a crystalline precipitate indicates a suitable candidate for cooling crystallization.

• Anti-Solvent Test: For solutions where the compound is highly soluble at room temperature, add a miscible anti-solvent (e.g., Water, Heptane, Hexane) dropwise until turbidity persists. This identifies a potential solvent/anti-solvent pair.

Solvent Class	Examples	Role	Rationale
Alcohols	Methanol, Ethanol, Isopropanol (IPA)	Solvent	Good solvating power for moderately polar compounds. The temperature-solubility gradient is often ideal for cooling crystallization.
Esters	Ethyl Acetate (EtOAc), Isopropyl Acetate	Solvent	Versatile solvent with moderate polarity and a convenient boiling point.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Solvent	Stronger solvating power, useful for highly impure materials or as a component in a mixed-solvent system.
Aprotic Polar	Acetonitrile (ACN), Tetrahydrofuran (THF)	Solvent	Can offer different selectivity for impurities compared to protic solvents.
Hydrocarbons	Heptane, Hexane, Toluene	Anti-solvent / Solvent	Heptane/Hexane are excellent nonpolar anti-solvents. Toluene can be a good solvent at high temperatures.
Water	H₂O	Anti-solvent	Used with water-miscible solvents like alcohols or acetone to induce precipitation.[18][19]

Crystallization & Purification Protocols

The following protocols provide detailed, step-by-step methodologies for the purification of 2-(1-Benzofuran-5-yl)-5-methylmorpholine. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Workflow 1: General Purification Strategy

The overall process involves moving from a crude, impure state to a highly characterized, pure solid. This workflow is a guiding principle for the subsequent detailed protocols.

Caption: General workflow for API crystallization and quality control.

Protocol 1: Cooling Recrystallization from Isopropanol (IPA)

This method is ideal when the compound's solubility in a chosen solvent significantly decreases with temperature.

• Dissolution: In a flask equipped with a magnetic stirrer and reflux condenser, add the crude 2-(1-Benzofuran-5-yl)-5-methylmorpholine. Add a measured volume of isopropanol (e.g., 5-10 mL per gram of crude material).

• Heating: Heat the mixture to a gentle reflux (~80-82 °C) with stirring until all the solid has completely dissolved. If solids remain, add small additional portions of IPA until a clear solution is achieved at reflux. Causality: Using the minimum amount of hot solvent is crucial to ensure the solution becomes supersaturated upon cooling, maximizing yield.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-heated funnel with filter paper to remove them. This step prevents premature crystallization and the inclusion of particulate matter.

• Cooling: Remove the heat source and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling encourages the formation of larger, more perfect crystals, which tend to be purer.

• Secondary Cooling: Once at room temperature, place the flask in an ice-water bath for at least 1 hour to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of ice-cold IPA. Causality: Using cold solvent minimizes the redissolving of the purified product during the wash.

• Drying: Dry the crystals under vacuum at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Anti-Solvent Crystallization from Ethyl Acetate / Heptane

This technique is effective when a suitable single solvent for cooling crystallization cannot be found or to induce rapid crystallization.[20][21]

• Dissolution: At room temperature, dissolve the crude material in a minimum amount of ethyl acetate (the "solvent").

• Anti-Solvent Addition: While stirring the solution, slowly add heptane (the "anti-solvent") dropwise. Continue addition until a faint, persistent turbidity is observed.

• Crystal Growth: If necessary, add a few more drops of ethyl acetate to redissolve the turbid solution, then allow it to stand undisturbed. Seeding with a small crystal of pure product can be beneficial at this stage.

• Maturation: Allow the mixture to stir at room temperature for 1-2 hours to allow for complete crystal formation.

• Isolation & Drying: Isolate the crystals by vacuum filtration, wash with a small amount of the ethyl acetate/heptane mixture (in the final ratio), and dry under vacuum as described in Protocol 1. Causality: The rate of anti-solvent addition is critical; slow addition promotes controlled crystal growth, while rapid addition can lead to amorphous precipitation or very small particles that are difficult to filter and may trap impurities.[18]

Protocol 3: Chiral Resolution via Diastereomeric Salt Formation

Since the target molecule is chiral, and most syntheses produce a racemic mixture, separation of the enantiomers is essential. This protocol uses a chiral acid to form diastereomeric salts with different solubilities.[5][6]

Caption: Workflow for chiral purification by diastereomeric salt resolution.

• Salt Formation: Dissolve the racemic 2-(1-Benzofuran-5-yl)-5-methylmorpholine in a suitable solvent (e.g., ethanol or methanol). In a separate flask, dissolve 0.5 equivalents of a chiral resolving agent (e.g., L-(+)-Tartaric Acid) in the same solvent, heating gently if necessary.

• Mixing: Slowly add the tartaric acid solution to the free base solution with stirring. A precipitate may form immediately. Heat the mixture until a clear solution is obtained.

• Selective Crystallization: Allow the solution to cool slowly to room temperature. One diastereomeric salt should preferentially crystallize due to its lower solubility.

• Isolation: Collect the crystalline salt by vacuum filtration and wash with a small amount of cold solvent. The mother liquor contains the other diastereomer and can be processed separately.

• Purity Check: Analyze the diastereomeric purity of the salt via chiral HPLC or by liberating a small sample. If necessary, recrystallize the salt to improve purity.

• Liberation of Free Base: Suspend the purified diastereomeric salt in a mixture of water and an organic solvent (e.g., ethyl acetate). Add an aqueous base (e.g., saturated sodium bicarbonate solution) dropwise until the pH is basic (>8).

• Extraction: Separate the organic layer, and extract the aqueous layer two more times with the organic solvent. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the enantiomerically enriched free base.

Analytical Methods for Quality and Purity Assessment

Rigorous analytical testing is required to validate the success of the purification process.[][23] This ensures the final product meets the required specifications for identity, purity, and solid-state form.

Technique	Abbreviation	Purpose
High-Performance Liquid Chromatography	HPLC	Quantifies the chemical purity of the compound and detects impurities.[5][24]
Chiral HPLC	-	Determines the enantiomeric excess (e.e.) or enantiomeric purity of the final product after chiral resolution.
Nuclear Magnetic Resonance Spectroscopy	NMR	Confirms the chemical structure and identity of the compound. Provides information on residual solvents.[]
Mass Spectrometry	MS	Confirms the molecular weight of the compound and helps in identifying unknown impurities.[][25]
X-Ray Powder Diffraction	XRPD	Identifies the crystalline form (polymorph) of the solid material. An amorphous solid will show a broad halo, while a crystalline solid shows a unique pattern of sharp peaks.[11][]
Differential Scanning Calorimetry	DSC	Measures the melting point and thermal transitions of the solid, which are characteristic of a specific polymorphic form. Can also indicate purity.
Karl Fischer Titration	KF	Quantifies the water content in the final API, which is critical for stability.[26]

Troubleshooting Common Crystallization Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	Solution is too concentrated; cooling is too rapid; melting point of the compound is below the solvent's boiling point.[14]	Use a more dilute solution. Allow for slower cooling. Add a small amount of a miscible anti-solvent to induce crystallization from the oil.
Poor Crystal Yield	Too much solvent was used; cooling was insufficient; compound is highly soluble in the chosen solvent even at low temperatures.	Concentrate the mother liquor and attempt a second crop of crystals. Add an anti-solvent to the mother liquor to precipitate more product. Re-evaluate the solvent system.
Persistent Impurities	Impurity has similar solubility to the product; crystals formed too quickly, trapping impurities.	Perform a second recrystallization. Consider an alternative solvent system with different polarity. If the impurity is acidic or basic, an acid/base wash during workup may be effective. Column chromatography may be necessary.[27]
No Crystallization	Solution is not sufficiently supersaturated; nucleation barrier is too high.	Scratch the inside of the flask with a glass rod at the solution-air interface. Add a seed crystal of the pure compound. Concentrate the solution further or add more anti-solvent.

Conclusion

The successful crystallization and purification of 2-(1-Benzofuran-5-yl)-5-methylmorpholine is a multi-faceted process that requires a systematic and analytical approach. By carefully selecting solvent systems, controlling crystallization parameters such as cooling rate and anti-solvent addition, and addressing the stereochemistry through diastereomeric resolution, a high-purity crystalline material can be reliably obtained. The implementation of a robust suite of analytical techniques is non-negotiable to validate the identity, purity, and solid-state form of the final product, ensuring it is suitable for its intended application in pharmaceutical research and development. The protocols and strategies outlined in this guide provide a solid foundation for developing a scalable and reproducible purification process.

References

• Fiveable. (2025, August 15). Polymorphism and its importance in pharmaceutical industry.
• Benchchem. Troubleshooting guide for the synthesis of morpholine compounds.
• BOC Sciences. Testing and Quality Considerations for Active Pharmaceutical Ingredients (APIs).
• PreScouter. (2016, June 9). Polymorphism: Phase Change in Pharmaceutical Compounds.
• Unknown. Polymorphism in Pharmaceutical Products.
• Armstrong, D. W. (2022, September 13). Recent advances in the field of chiral crystallization.
• Galenko, P., et al. (2020). The Polymorphism of Drugs: New Approaches to the Synthesis of Nanostructured.... PMC.
• Jagiellońskie Centrum Innowacji.
• Nicovaper. Quality and Purity of Active Pharmaceutical Ingredients in Drug Manufacturing.
• BenchChem. (2025, March 27).
• Benchchem. Technical Support Center: Refining Purification Techniques for Morpholine-Containing Compounds.
• Arborpharmchem. Good Manufacturing Practices for API Ensuring Quality and Safety.
• Lab Manager. (2026, March 13).
• Canada.ca. (2022, February 10). Good manufacturing practices guidelines for active pharmaceutical ingredients (GUI-0104).
• Agilent. (2019, November 8). Rapid Confirmation of the Purity of APIs Using the Agilent LC/MSD iQ Mass Selective Detector and WalkUp Software.
• Technobis. (2022, January 17).
• Unknown.
• ACS Publications. (2009, September 9). Solvent-Free Heterocyclic Synthesis. Chemical Reviews.
• Wikipedia. Chiral resolution.
• Journal of the American Chemical Society. (2021, March 12). Heterogeneous Interactions Promote Crystallization and Spontaneous Resolution of Chiral Molecules.
• Benchchem.
• Sterling Pharma Solutions. (2024, March 13). Journey of an API: Developing robust analytical methods.
• The Pharma Master. (2024, May 26). Good Manufacturing Practices (GMP) for APIs.
• Agricultural Marketing Service. (2000, November 29). Morpholine.pdf.
• ACS Publications. (2020, February 26). Synthesis of Antitricyclic Morpholine Derivatives through Iodine(III)-Mediated Intramolecular Umpolung Cycloaddition of Olefins. The Journal of Organic Chemistry.
• CymitQuimica. CAS 271-89-6: Benzofuran.
• Amanote Research.
• FDA. Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients Guidance for Industry.
• European Union. Good manufacturing practice guide for active pharmaceutical ingredients.
• NIH PubChem. Benzofuran | C8H6O | CID 9223.
• Unknown.
• ACS Omega. (2024, June 17). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture.
• Crystalline. (2023, November 1).
• Slideshare.
• International Journal of Pharmaceutical and Biological Science Archive. (2022, July 15). “Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability”.
• PubMed. (2022, August 11).
• IJSDR. Study of Benzofuran Derivatives and their Biological Significance.
• MIT.
• Asian Publication Corporation. (2012). Synthesis and Crystal Structure of Benzofuran Derivative. Asian Journal of Chemistry, 24(8), 3436-3438.
• ACS Publications. (2006, July 27). Fluorescent Organic Nanoparticles of Benzofuran−Naphthyridine Linked Molecules: Formation and Fluorescence Enhancement in Aqueous Media. Organic Letters.
• Unknown. Crystal structure of 2-((3-oxo-1,3-dihydro-2-benzofuran-5-yl)methyl)-1H- isoindole-1,3(2H)-dione, C17H11NO4, a triclinic polymorph.
• WuXi AppTec.
• ResearchGate. Crystal structure of 5-(1-benzofuran-2-yl)-3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-ol.
• RSC Publishing.
• MDPI. (2023, August 11). Catalyst-Free Synthesis of Novel 4-(Benzofuran-2-yl)-N-phenylthiazol-2(3H)-imines, Crystal Structure Elucidation, and the Effect of Phenyl Substitution on Crystal Packing.
• PMC. 2-(5-Methyl-3-methylsulfinyl-1-benzofuran-2-yl)acetic acid.
• ScienceOpen. (2019, August 27).
• ResearchGate. (2025, December 18). A novel one-pot three-step synthesis of 2-(1-Benzofuran-2-yl)
• Oxford Academic. Electrochemical synthesis of heterocyclic compounds via carbon–heteroatom bond formation: direct and indirect electrolysis. Chemistry Letters.

Sources

• 1. arborpharmchem.com [arborpharmchem.com]
• 2. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. crystallizationsystems.com [crystallizationsystems.com]
• 4. researchgate.net [researchgate.net]
• 5. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 6. Chiral resolution - Wikipedia [en.wikipedia.org]
• 7. fiveable.me [fiveable.me]
• 8. prescouter.com [prescouter.com]
• 9. aipla.org [aipla.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 12. CAS 271-89-6: Benzofuran | CymitQuimica [cymitquimica.com]
• 13. Benzofuran | C8H6O | CID 9223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. scs.illinois.edu [scs.illinois.edu]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. web.mit.edu [web.mit.edu]
• 18. ijcea.org [ijcea.org]
• 19. crystallizationsystems.com [crystallizationsystems.com]
• 20. ijprajournal.com [ijprajournal.com]
• 21. Liquid antisolvent crystallization of pharmaceutical compounds: current status and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 24. nicovaper.com [nicovaper.com]
• 25. agilent.com [agilent.com]
• 26. API Purity Testing: Using Titrators for Pharmaceutical Compliance | Lab Manager [labmanager.com]
• 27. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Sample Preparation and Assay Protocols for 2-(1-Benzofuran-5-yl)-5-methylmorpholine Receptor Profiling

Introduction & Pharmacological Context

Because basic, lipophilic amines often exhibit complex binding kinetics, high membrane partitioning, and non-specific binding to assay plastics, standardizing the sample preparation is paramount. This application note details the optimized, self-validating workflows required to extract high-quality target membranes and execute robust radioligand binding assays for this compound class.

Quantitative Buffer Formulations

The integrity of the membrane preparation dictates the signal-to-noise ratio of the downstream assay. Buffers must be meticulously formulated to preserve receptor conformation while preventing proteolytic degradation.

Table 1: Standardized Buffer Compositions for GPCR/Transporter Assays

Buffer Type	Composition	pH (at 4°C)	Mechanistic Purpose
Lysis Buffer	50 mM Tris-HCl, 5 mM EDTA, 1x Protease Inhibitor Cocktail	7.4	EDTA chelates divalent cations, inhibiting metalloproteases that degrade receptor extracellular loops .
Binding Buffer	50 mM Tris-HCl, 10 mM MgCl₂, 0.1 mM EDTA, 0.1% BSA	7.4	MgCl₂ promotes the formation of the ternary complex (Agonist-Receptor-G protein), stabilizing the high-affinity state of the GPCR.
Wash Buffer	50 mM Tris-HCl	7.4	Ice-cold temperature minimizes the dissociation rate ( koff​ ) of the radioligand during filtration .
Storage Buffer	50 mM Tris-HCl, 10% (w/v) Sucrose	7.4	Sucrose acts as a cryoprotectant, preventing ice-crystal formation from rupturing the lipid vesicles during -80°C storage.

Membrane Extraction Methodology

To ensure reproducible target density ( Bmax​ ), membranes should be harvested from stably transfected clonal cell lines (e.g., HEK293 or CHO-K1) expressing the receptor of interest .

Step-by-Step Protocol:

• Cell Harvest: Grow HEK293 cells expressing the target receptor to 80-90% confluency. Wash the adherent cells twice with ice-cold PBS to remove serum proteins, then harvest using a cell scraper (avoid enzymatic dissociation like Trypsin, which can cleave receptor N-termini).

• Homogenization: Resuspend the cell pellet in ice-cold Lysis Buffer (10 mL per 108 cells). Homogenize using a glass Dounce homogenizer (15-20 strokes). Causality: Mechanical shearing breaks the plasma membrane efficiently without the use of detergents, which would otherwise extract and denature integral membrane proteins.

• Low-Speed Centrifugation: Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C. Causality: This step pellets unbroken cells, nuclei, and heavy mitochondrial debris. The supernatant containing the plasma membrane fraction is collected .

• High-Speed Centrifugation: Transfer the supernatant to an ultracentrifuge tube and spin at 40,000 x g for 30 minutes at 4°C. Discard the supernatant.

• Resuspension & Storage: Resuspend the translucent membrane pellet in Storage Buffer. Determine protein concentration via a BCA assay. Aliquot into pre-chilled tubes and snap-freeze in liquid nitrogen before storing at -80°C.

GPCR membrane extraction workflow for radioligand binding assays.

Compound Preparation and Assay Logic

2-(1-Benzofuran-5-yl)-5-methylmorpholine is typically handled as a hydrochloride salt. It must be prepared meticulously to prevent solvent-induced assay artifacts.

• Stock Preparation: Dissolve the compound in 100% anhydrous DMSO to yield a 10 mM stock.

• Serial Dilution: Perform 3-fold or 10-fold serial dilutions in 100% DMSO, followed by a final 1:100 dilution into the Binding Buffer.

• Causality of Solvent Limits: The final DMSO concentration in the assay well must strictly not exceed 1% (v/v). Higher concentrations of DMSO will fluidize the lipid bilayer of the membrane preparation, artificially altering the receptor's conformational dynamics and skewing the apparent affinity ( Ki​ ) of the test compound.

Pharmacological targeting and corresponding assay selection logic.

Radioligand Binding Assay Protocol (Self-Validating System)

To determine the binding affinity ( Ki​ ) of 2-(1-Benzofuran-5-yl)-5-methylmorpholine, a competitive radioligand binding assay is utilized [[1]]([Link]).

System Validation Requirements

Every 96-well plate must act as a self-validating system containing:

• Total Binding (TB) Wells: Membrane + Radioligand + Vehicle (1% DMSO).

• Non-Specific Binding (NSB) Wells: Membrane + Radioligand + 10 µM Reference Standard (e.g., Ketanserin for 5-HT2A). The assay is only deemed valid if the calculated Z′ factor is ≥0.5 , ensuring a robust dynamic range between TB and NSB.

Step-by-Step Protocol:

• Filter Pre-treatment (Critical Step): Pre-soak GF/C glass fiber filter plates in 0.3% Polyethyleneimine (PEI) for 1 hour at room temperature.

  • Causality: 2-(1-Benzofuran-5-yl)-5-methylmorpholine is a basic amine, carrying a positive charge at pH 7.4. The polycationic PEI neutralizes the negatively charged silanol groups on the glass fiber, preventing massive non-specific binding of the compound to the filter matrix.

• Assay Assembly: In a 96-well assay plate, combine:

  • 50 µL of Test Compound (or Reference/Vehicle)

  • 50 µL of Radioligand (e.g., [³H]-Ketanserin at a concentration equal to its Kd​ )

  • 100 µL of Membrane Preparation (typically 5–15 µg of protein/well)

• Incubation: Seal the plate and incubate at 30°C for 60 minutes with gentle agitation to allow the system to reach thermodynamic equilibrium [[1]]([Link]).

• Harvesting: Rapidly filter the assay mixture through the PEI-soaked GF/C plate using a vacuum manifold.

• Washing: Wash the filters 4 times with 250 µL of ice-cold Wash Buffer.

  • Causality: The rapid drop in temperature kinetically traps the bound radioligand by drastically reducing its off-rate during the wash cycles.

• Detection: Dry the filter plate at 50°C for 30 minutes. Add 40 µL of liquid scintillation cocktail per well, seal, and read on a microplate scintillation counter.

Table 2: Optimized Assay Parameters for Target Profiling

Target Receptor	Recommended Radioligand	Reference Competitor (NSB)	Incubation Time
5-HT2A	[³H]-Ketanserin	Mianserin (10 µM)	60 min @ 30°C
5-HT2C	[³H]-Mesulergine	RS-102221 (10 µM)	60 min @ 30°C
DAT	[³H]-WIN35428	GBR-12909 (10 µM)	120 min @ 4°C
SERT	[³H]-Citalopram	Imipramine (10 µM)	60 min @ 25°C

Sources

• 1. giffordbioscience.com [giffordbioscience.com]

Technical Notes & Optimization

resolving HPLC peak tailing for 2-(1-Benzofuran-5-yl)-5-methylmorpholine

Topic: Troubleshooting HPLC Peak Tailing for 2-(1-Benzofuran-5-yl)-5-methylmorpholine

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Challenge of Asymmetrical Peaks

In high-performance liquid chromatography (HPLC), the ideal peak is a perfect, symmetrical Gaussian shape. However, in practice, chromatographers often encounter asymmetrical peaks, with peak tailing being the most common distortion.[1] This issue is particularly prevalent when analyzing basic compounds on silica-based reversed-phase columns.[1][2]

This guide provides a comprehensive, in-depth troubleshooting framework specifically for resolving peak tailing observed with 2-(1-Benzofuran-5-yl)-5-methylmorpholine . As a Senior Application Scientist, this document synthesizes foundational chromatographic principles with field-proven methodologies to help you diagnose the root cause of peak tailing and implement effective solutions, thereby enhancing the accuracy, resolution, and reproducibility of your analytical results.

Analyte Profile: Understanding 2-(1-Benzofuran-5-yl)-5-methylmorpholine

Before troubleshooting, it is crucial to understand the chemical properties of the analyte that influence its chromatographic behavior.

• Structure: The molecule consists of a benzofuran group and a methyl-substituted morpholine ring.

• Key Functional Group: The most influential feature for HPLC peak shape is the secondary amine within the morpholine ring. This group is basic, meaning it will readily accept a proton.

• Chromatographic Behavior: In typical reversed-phase mobile phases (pH 3-7), this amine will be protonated, carrying a positive charge. This cationic form can engage in strong, undesirable secondary interactions with the stationary phase, which is the primary cause of peak tailing.[1][3]

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing?

Peak tailing refers to an asymmetrical peak where the latter half of the peak is broader than the front half.[3] It is quantitatively measured by the USP Tailing Factor (T) or Asymmetry Factor (As). A perfectly symmetrical peak has a value of 1.0. A value greater than 1.2 is generally considered tailing, although some methods accept values up to 1.5 or 2.0.[1][4]

Q2: What is the primary cause of peak tailing for 2-(1-Benzofuran-5-yl)-5-methylmorpholine?

The most common cause is the secondary ionic interaction between the protonated (positively charged) morpholine amine on the analyte and ionized residual silanol groups (Si-O⁻) on the surface of the silica-based stationary phase.[1][5][6] These silanols are acidic and become deprotonated (negatively charged) at mobile phase pH levels above approximately 3.5-4.0.[3][7]

Q3: Why is resolving peak tailing so important?

Peak tailing is not just a cosmetic issue; it directly impacts data quality by:

• Reducing Resolution: Tailing peaks can merge with adjacent peaks, making accurate separation difficult.

• Compromising Quantification: It complicates peak integration, leading to inaccurate and imprecise measurements of the analyte's concentration.[8]

• Lowering Sensitivity: As the peak broadens, its height decreases, which can negatively affect the limit of detection (LOD).

Q4: How do I know if the problem is with my column or the entire HPLC system?

If only the peak for 2-(1-Benzofuran-5-yl)-5-methylmorpholine (and other basic compounds) is tailing while neutral or acidic compounds have good peak shape, the issue is likely a chemical interaction with the column.[5] If all peaks in the chromatogram are tailing, the problem may be physical or system-related, such as extra-column volume, a column void, or a blocked frit.[1][5][9]

Systematic Troubleshooting Guide

This guide presents a logical workflow to diagnose and resolve peak tailing for your target analyte.

Step 1: Initial Diagnosis & Mobile Phase Optimization

The mobile phase is the most straightforward parameter to adjust and often yields the most significant improvements. The goal is to control the ionization state of both the analyte and the stationary phase silanols.

Is your mobile phase pH optimized for a basic analyte?

The pH of the mobile phase is the most critical factor for analyzing ionizable compounds.[10] For a basic analyte like 2-(1-Benzofuran-5-yl)-5-methylmorpholine, you have two primary strategies:

Strategy A: Low pH (pH 2.5 - 3.0)

• Mechanism: At a low pH, the high concentration of protons in the mobile phase suppresses the ionization of the acidic silanol groups on the stationary phase, keeping them in their neutral (Si-OH) form.[1][4][11] While the analyte's amine remains protonated (cationic), the neutral silanol surface minimizes the strong ionic secondary interactions, leading to improved peak shape.[6]

• How to Implement: Use a buffered mobile phase. A 10-25 mM phosphate or formate buffer is common. For example, adjust the aqueous portion of your mobile phase to pH 2.5 with formic or phosphoric acid.

• Caution: Ensure your column is rated for use at low pH. Most modern silica columns are stable, but prolonged use below pH 2 can hydrolyze the bonded phase on some older column types.[1]

Strategy B: High pH (pH > 9)

• Mechanism: At a pH significantly above the analyte's pKa (the pKa of morpholine is ~8.4), the amine group will be in its neutral, unprotonated form. At the same time, the surface silanols will be fully ionized (anionic). By neutralizing the analyte, the strong ionic interaction is eliminated, leading to excellent peak shape.[12]

• How to Implement: Use a buffer effective in the high pH range, such as ammonium bicarbonate or carbonate, at a concentration of 5-10 mM.

• Caution: This strategy requires a column specifically designed for high pH stability, such as a hybrid-silica or polymer-based column (e.g., Waters XBridge, Agilent ZORBAX StableBond).[5][13] Standard silica columns will rapidly dissolve at pH > 7, permanently damaging the column.[5]

Is your buffer concentration adequate?

• Mechanism: Buffers resist pH shifts that can occur upon sample injection. An inadequate buffer concentration can lead to inconsistent ionization and peak distortion.[4]

• How to Implement: Ensure your buffer concentration is between 10-50 mM. Increasing the buffer strength can sometimes help shield the silanol interactions and improve peak shape.[4]

Step 2: Column Selection and Health

If mobile phase adjustments are insufficient, the column itself may be the root cause.

Are you using the right type of column?

• Mechanism: Not all C18 columns are the same. The underlying silica and bonding technology dramatically affect performance with basic compounds.

• Recommendations:

  • High-Purity, Type B Silica with End-Capping: Modern columns are made from high-purity silica with low metal content, which reduces silanol activity.[4][14] "End-capping" is a process that chemically derivatizes most of the residual silanols, making them less interactive.[1][15] If your column is old or not a high-purity type, switching to a modern, fully end-capped column can solve the problem.

  • Polar-Embedded or Polar-Endcapped Columns: These columns have a polar group embedded within or at the end of the alkyl chain. This feature provides an alternative, weaker interaction site for polar and basic analytes, effectively shielding them from the underlying silanols.[3]

  • Hybrid Silica Columns: These columns incorporate organic groups into the silica particle itself, making them more resistant to high pH and often showing reduced silanol activity.

Could your column be degraded or contaminated?

• Mechanism: Over time, especially under harsh pH or temperature conditions, the stationary phase can hydrolyze, exposing more active silanols.[5] Sample matrix components can also accumulate on the column inlet frit or packing material, creating active sites for secondary interactions.[5]

• How to Diagnose & Fix:

  • Check the column's performance history. Has the tailing gotten progressively worse?

  • If a guard column is installed, replace it.[5]

  • If permitted by the manufacturer, try reversing and flushing the column to remove contaminants from the inlet frit.[1]

  • Ultimately, replacing the column with a new one is the definitive test.

Step 3: Advanced Mobile Phase Additives

When pH optimization and column choice are not enough, additives can be used to mask the problematic silanol interactions.

Have you considered using a competing base?

• Mechanism: A small, basic additive, often referred to as a "silanol suppressor," is added to the mobile phase. This competing base (e.g., triethylamine, TEA) has a high affinity for the active silanol sites and effectively blocks them, preventing your analyte from interacting with them.[11]

• How to Implement: Add a low concentration of triethylamine (TEA) to the mobile phase, typically 5-25 mM. You will need to re-adjust the final mobile phase pH after adding the TEA.

• Caution: TEA can shorten column lifetime and is not compatible with mass spectrometry (MS) due to ion suppression. Use this as a last resort for UV-based methods.[11]

Could an ion-pairing agent help?

• Mechanism: For cationic analytes, an anionic ion-pairing reagent (e.g., sodium octanesulfonate) is added to the mobile phase. The hydrophobic tail of the reagent adsorbs to the reversed-phase stationary phase, creating a pseudo-ion-exchange surface that can improve retention and peak shape for charged analytes.[8][16][17]

• How to Implement: Add an ion-pairing reagent at a concentration of 2-5 mM.

• Caution: Ion-pairing chromatography requires long column equilibration times and is generally not compatible with gradient elution or MS detection.[16][18] Columns dedicated to ion-pairing methods are recommended as the reagent can be difficult to wash out completely.

Step 4: Checking for Physical and Other Issues

Finally, rule out non-chemical causes.

• Sample Overload: Injecting too much sample mass can saturate the stationary phase, leading to tailing. Try reducing the injection volume or diluting the sample.[19][20]

• Sample Solvent Mismatch: If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., 100% acetonitrile), it can cause peak distortion. Ideally, dissolve the sample in the mobile phase itself.[20]

• Extra-Column Effects: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening that appears as tailing, especially for early-eluting peaks.[3][9] Use narrow-bore (0.005") tubing where possible.[3]

• Column Void: A physical void or channel in the column packing material can cause tailing for all peaks. This is often caused by pressure shocks or pH/temperature instability and usually requires column replacement.[5][9]

Data & Visualizations

Summary of Troubleshooting Strategies

Strategy	Mechanism of Action	Ideal Use Case	Cautions
Low pH (2.5-3.0)	Suppresses silanol ionization (Si-OH).	General-purpose starting point for basic analytes.	Ensure column is low-pH stable.
High pH (>9)	Neutralizes the basic analyte.	When low pH fails; provides alternative selectivity.	Requires a pH-stable column (e.g., hybrid silica).
End-capped/Hybrid Column	Reduces the number and activity of surface silanols.	Standard practice for all new method development.	N/A
Competing Base (TEA)	Additive competitively blocks silanol sites.	UV-only methods where other strategies are insufficient.	Can shorten column life; suppresses MS signal.
Ion-Pairing Agent	Modifies the stationary phase to retain the charged analyte.	For highly polar, charged analytes with poor retention.	Long equilibration; not for MS or gradients.

Troubleshooting Workflow

The following diagram outlines a logical flow for addressing peak tailing.

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Mechanism of Secondary Interaction

This diagram illustrates the root chemical cause of peak tailing for basic analytes.

Caption: Secondary ionic interaction causing peak tailing.

Detailed Experimental Protocols

Protocol 1: Mobile Phase Preparation (Low pH)

• Prepare Aqueous Buffer:

  • To 900 mL of HPLC-grade water, add 1.0 mL of formic acid (for a final concentration of ~0.1% v/v).

  • Alternatively, for a phosphate buffer, weigh an appropriate amount of potassium phosphate monobasic to achieve a 20 mM concentration.

  • Adjust the pH to 2.8 ± 0.1 using phosphoric acid.

  • Bring the final volume to 1000 mL with HPLC-grade water.

• Filter: Filter the aqueous buffer through a 0.22 µm membrane filter to remove particulates.

• Mobile Phase Combination: Mix the filtered aqueous buffer with the organic modifier (e.g., acetonitrile or methanol) in the desired ratio (e.g., 60:40 v/v aqueous:organic).

• Degas: Degas the final mobile phase using sonication or an inline degasser before use.

Protocol 2: Column Flushing and Regeneration

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination.

• Solvent Wash Sequence: Sequentially flush the column with at least 10-20 column volumes of the following solvents at a low flow rate (e.g., 0.5 mL/min for a 4.6 mm ID column).

  • Your mobile phase without buffer (e.g., water/organic mix)

  • 100% HPLC-grade water

  • 100% Isopropanol

  • 100% Acetonitrile

• Storage: For short-term storage, leave the column in 100% acetonitrile. For long-term storage, follow the manufacturer's specific recommendations.

• Re-equilibration: Before next use, flush with the mobile phase for at least 20 column volumes or until a stable baseline is achieved.

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• LCGC. (2023). The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations.
• International Labmate. Unlocking the Potential of Organic Modifiers in Reversed-Phase Liquid Chromatography.
• Element Lab Solutions. Peak Tailing in HPLC.
• Kromasil. HPLC Troubleshooting Guide.
• Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes.
• Chromatography Forum. (2008). Which column for basic analytes.
• Crawford Scientific. The Theory of HPLC Column Chemistry.
• uHPLCs. How to avoid the tailing problem of basic compounds in HPLC analysis?
• LCGC. The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide.
• Welch Materials. (2025). Issues and Solutions to the Use of Ion-Pairing Reagents.
• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Phenomenex. LC Technical Tip - The Role of End-Capping in RP.
• ACD/Labs. (2022). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• LCGC. (2026). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• Tosoh Bioscience. HPLC - Size Exclusion.
• MicroSolv Technology Corporation. (2026). Improving Separation of Peaks in RP HPLC.
• MicroSolv Technology Corporation. (2018). How do I Avoid Distorted Peak Shapes When Using a Basic Mobile Phase pH for the Analysis of a Lipophilic Amine.
• uHPLCs. The little secrets of silica gel in liquid chromatography columns.
• Torontech. (2025). 5 Main Types of HPLC Columns Explained.
• Waters Corporation. Effect of pH on LC-MS Analysis of Amines.
• MAC-MOD Analytical. Column Stability.
• Thermo Fisher Scientific. TN 12: Methods Development Using Ion-Pair Chromatography with Suppressed Conductivity Detection.
• GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare.
• Hawach Scientific. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations.
• Sigma-Aldrich. Analysis of Polar Compounds with Ion Pair Reagents.
• Moravek, Inc. (2024). Exploring the Role of pH in HPLC Separation.
• LCGC International. The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography.
• ACD/Labs. The Importance of Mobile Phase pH in Chromatographic Separations.
• LCGC International. (2013). HPLC Column Selection.
• SCION Instruments. (2025). HPLC Column Selection Guide.

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 3. chromtech.com [chromtech.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. waters.com [waters.com]
• 6. acdlabs.com [acdlabs.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 11. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 12. mac-mod.com [mac-mod.com]
• 13. waters.com [waters.com]
• 14. The little secrets of silica gel in liquid chromatography columns_ [uhplcslab.com]
• 15. LC Technical Tip [discover.phenomenex.com]
• 16. welch-us.com [welch-us.com]
• 17. Analysis of Polar Compounds with Ion Pair Reagents [sigmaaldrich.com]
• 18. Improving Separation of Peaks in RP HPLC | MICROSOLV [mtc-usa.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. How do I Avoid Distorted Peak Shapes When Using a Basic Mobile Phase pH for the Analysis of a Lipophilic Amine - Tips & Suggestions [mtc-usa.com]

Technical Support Center: Stabilizing 2-(1-Benzofuran-5-yl)-5-methylmorpholine During Long-Term Storage

Welcome to the Technical Support Center for the handling and storage of 2-(1-Benzofuran-5-yl)-5-methylmorpholine . As a bifunctional molecule containing both an electron-rich benzofuran system and a basic morpholine ring, this compound presents unique stability challenges.

This guide is designed for researchers and drug development professionals. It moves beyond basic storage instructions to explain the underlying chemical causality of degradation, providing self-validating protocols to ensure the scientific integrity of your assays.

Part 1: Troubleshooting & FAQs

Q1: We observe a +16 Da mass shift in our LC-MS analysis after 3 months of storage at room temperature. What is the cause and how do we prevent it? A1: A +16 Da shift is the classic analytical signature of N-oxidation. In the case of 2-(1-Benzofuran-5-yl)-5-methylmorpholine, the amine of the morpholine ring reacts with atmospheric oxygen or trace peroxides to form an N-oxide derivative[1].

• Causality: The lone pair of electrons on the morpholine nitrogen is highly susceptible to electrophilic attack by reactive oxygen species (ROS). This reaction is accelerated by ambient light, elevated temperatures, and the presence of transition metal impurities.

• Prevention: Store the compound under an inert atmosphere (Argon or Nitrogen) and maintain temperatures at or below -20°C. Never store the compound in ethereal solvents (like THF or diethyl ether) for prolonged periods, as these solvents auto-oxidize to generate peroxides that rapidly catalyze N-oxidation.

Q2: Our powder has changed from off-white to a yellowish-brown color, and HPLC shows multiple new peaks. What happened? A2: This discoloration is indicative of photodegradation and subsequent oxidation of the benzofuran ring[2].

• Causality: Benzofurans strongly absorb UV light, which provides the activation energy for radical initiation at the electron-rich furan ring. This radical-mediated process leads to epoxidation and subsequent ring-opening, typically forming benzofuranone or salicylic acid derivatives.

• Prevention: Always handle the compound under low-light conditions and store it in amber glass vials. Avoid clear glass or low-density polyethylene (LDPE) containers, which offer poor protection against UV radiation and oxygen permeation.

Q3: The compound (supplied as an HCl salt) has become sticky and difficult to weigh accurately. Is it chemically degrading? A3: It may not be chemically degrading yet, but it is exhibiting severe hygroscopicity.

• Causality: Hydrochloride salts of morpholine derivatives readily absorb atmospheric moisture because water molecules coordinate strongly with the protonated amine and the chloride counterion. While moisture alone does not break covalent bonds, it creates a localized micro-environment that accelerates both hydrolysis and oxidative degradation pathways.

• Prevention: Before opening a cold vial, allow it to equilibrate to room temperature in a desiccator for at least 30 minutes. This prevents ambient moisture from condensing on the cold powder.

Part 2: Quantitative Data & Degradation Markers

To properly monitor the integrity of your compound, utilize the following analytical markers.

Degradation Pathway	Primary Stressor	Analytical Marker (LC-MS)	Visual Indicator	Prevention Strategy
N-Oxidation	Oxygen, Peroxides	+16 Da (m/z shift)	None (Remains white)	Argon backfill, avoid ethers
Ring-Opening	UV Light, ROS	+16 to +32 Da (Complex)	Yellow/Brown discoloration	Amber glass, dark storage
Hydration/Caking	Ambient Humidity	Broadening of NMR peaks	Sticky, clumping powder	Desiccation, RT equilibration
Thermal Cleavage	Heat (>60°C)	Fragment ions (m/z - morpholine)	Charring / darkening	Store at -20°C to -80°C

Part 3: Experimental Protocols

Protocol 1: Inert Gas Backfilling & Aliquoting Workflow

Repeated freeze-thaw cycles and oxygen exposure are the primary drivers of degradation. This protocol establishes a self-validating aliquoting system.

• Equilibration: Remove the bulk API from -20°C storage and place it in a vacuum desiccator at room temperature for 45 minutes.

  • Causality: Prevents condensation of atmospheric water on the hygroscopic HCl salt.

• Aliquoting: Inside a controlled environment (preferably a glove box or under a localized nitrogen stream), weigh the compound into single-use amber glass vials.

• Inert Backfilling: Insert an Argon gas line into the vial (hovering 1 cm above the powder) and flow gently for 10 seconds to displace heavier oxygen.

• Sealing: Immediately cap the vial with a PTFE-lined septum cap.

  • Self-Validation Step: Weigh the sealed vial and record the mass. Before use months later, re-weigh the vial. A mass increase indicates a compromised seal and moisture ingress.

• Storage: Transfer immediately to -20°C.

Protocol 2: Stability-Indicating Assay (SIA) via Forced Degradation

To ensure your HPLC/LC-MS methods can actually detect degradation, you must perform forced degradation aligned with ICH Q1A(R2) guidelines[3].

• Preparation: Prepare a 1 mg/mL stock solution of the compound in LC-MS grade Acetonitrile/Water (50:50).

• Oxidative Stress: Mix 1 mL of stock with 100 µL of 3% H₂O₂. Incubate at room temperature for 24 hours.

• Photolytic Stress: Expose 1 mL of stock in a clear quartz vial to UV light (254 nm) for 12 hours.

• Thermal Stress: Heat 1 mL of stock at 60°C for 48 hours.

• Analysis & Validation: Inject all samples into the LC-MS.

  • Self-Validation Step: Calculate the Mass Balance. The sum of the parent peak area plus all degradant peak areas must equal ≥95% of the unstressed control peak area. If the mass balance is <95%, degradants are either volatile, precipitating out of solution, or permanently retained on the column, requiring a method adjustment.

Part 4: Visualizations

Degradation pathways of the compound under environmental stress.

Optimal handling and storage workflow to ensure long-term stability.

References

• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. European Medicines Agency (EMA). 3

• Biomimetic Oxidation of Benzofurans with Hydrogen Peroxide Catalyzed by Mn(III) Porphyrins. Catalysts (MDPI). 2

• Thermal Reactions of N-Methyl-morpholine-N-oxide (NMMO): A General Method for Separation and Quantification. Holzforschung / ResearchGate. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sci-Hub: are you are robot? [sci-hub.box]
• 3. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

minimizing matrix effects in 2-(1-Benzofuran-5-yl)-5-methylmorpholine bioanalysis

Minimizing Matrix Effects in 2-(1-Benzofuran-5-yl)-5-methylmorpholine Assays

Welcome to the Technical Support Center. This guide is designed for research scientists and bioanalytical chemists developing liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for 2-(1-Benzofuran-5-yl)-5-methylmorpholine .

Because this compound features a highly lipophilic benzofuran core and a basic morpholine nitrogen, it is particularly susceptible to matrix effects—specifically, ion suppression caused by endogenous phospholipids during positive electrospray ionization (ESI+). This guide provides mechanistic explanations, diagnostic tools, and self-validating protocols to ensure the scientific integrity of your bioanalytical data.

Diagnostic FAQ: Identifying the Matrix Effect

Q: My standard curve looks excellent in neat solvent, but my plasma samples show poor precision, shifting retention times, and a 50% drop in signal. Is this a matrix effect?

A: Yes, this is the classic presentation of phospholipid-induced ion suppression[1]. The lipophilic benzofuran ring causes your analyte to elute late on a C18 reversed-phase column. Unfortunately, this late elution window perfectly overlaps with the elution zone of endogenous glycerophosphocholines (PCs) and lysophosphatidylcholines (LPCs).

In the ESI source, the basic morpholine ring (pKa ~8.5–9.5) competes for protons ( H+ ) to become ionized. When high-abundance phospholipids co-elute, they monopolize the charge and the surface area of the ESI droplets, leaving your analyte un-ionized and invisible to the mass spectrometer.

Troubleshooting Action: To visualize this, perform an In-Source Multiple Reaction Monitoring (IS-MRM) experiment. Monitor the precursor scan of m/z 184 (the phosphocholine headgroup) alongside your analyte's MRM transition[2][3]. If the m/z 184 peak overlaps with your analyte's retention time, you have definitively diagnosed a phospholipid matrix effect.

Mechanism of phospholipid-induced ion suppression in the ESI source.

Sample Preparation: The First Line of Defense

Q: I am currently using Protein Precipitation (PPT) with acetonitrile. Why am I still seeing massive ion suppression?

A: While PPT effectively removes proteins, it leaves over 90% of endogenous phospholipids in the supernatant[4]. For a basic amine like 2-(1-Benzofuran-5-yl)-5-methylmorpholine, the gold standard for sample clean-up is Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) [5][6].

MCX sorbents contain both reversed-phase (lipophilic) and strong cation-exchange (sulfonic acid) binding sites. By acidifying your sample, you protonate the morpholine nitrogen. This allows the analyte to bind ionically to the sorbent. You can then use a 100% organic wash to strip away the uncharged phospholipids before eluting your purified analyte with a basic solvent[7].

Self-Validating Protocol: MCX SPE for Basic Amines

This protocol is designed to isolate 2-(1-Benzofuran-5-yl)-5-methylmorpholine from plasma while achieving >99% phospholipid removal.

• Sample Pre-treatment: Aliquot 100 µL of plasma. Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS). Dilute with 100 µL of 4% Phosphoric Acid ( H3​PO4​ ). Causality: Acidification disrupts protein binding and ensures the morpholine nitrogen is fully protonated ( NH+ ).

• Conditioning: Pass 1.0 mL of Methanol (MeOH) through the MCX cartridge, followed by 1.0 mL of LC-MS grade H2​O .

• Loading: Apply the acidified plasma sample at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 1.0 mL of 2% Formic Acid in H2​O . Causality: Removes highly polar matrix components and residual proteins.

• Wash 2 (Organic - Critical Step): Pass 1.0 mL of 100% MeOH. Causality: Breaks reversed-phase interactions. Because the analyte is ionically bound, it remains on the column, while lipophilic phospholipids are washed to waste.

• Elution: Elute the analyte with 1.0 mL of 5% Ammonium Hydroxide ( NH4​OH ) in MeOH. Causality: The high pH (>10) deprotonates the morpholine nitrogen, breaking the ionic bond and allowing the organic solvent to elute the free base.

• Reconstitution: Evaporate the eluate under a gentle stream of N2​ at 40°C. Reconstitute in 100 µL of initial mobile phase.

Step-by-step Mixed-Mode Cation Exchange (MCX) SPE workflow for basic amines.

Chromatographic Optimization

Q: I cannot change my sample prep method from PPT due to throughput constraints. How can I resolve the matrix effect chromatographically?

A: If you must use PPT, you must alter the chromatographic selectivity so that the analyte and phospholipids no longer co-elute.

• Extend the Column Wash: Phospholipids are highly retained on C18 columns. If your gradient is too short, phospholipids from Injection 1 will "roll over" and elute during the acquisition window of Injection 2 or 3[3]. Ensure your gradient ends with a 95-100% organic wash for at least 1.5 minutes to flush the column.

• Orthogonal Chromatography: Consider switching from Reversed-Phase (RP) to Hydrophilic Interaction Liquid Chromatography (HILIC) or UltraPerformance Convergence Chromatography (UPC2). In HILIC, the elution order is reversed: the lipophilic benzofuran compound will elute early, while the polar headgroups of the phospholipids will cause them to be heavily retained, completely separating the two zones[2].

Quantitative Data Summary: Impact of Extraction Strategies

To demonstrate the efficacy of different sample preparation techniques on 2-(1-Benzofuran-5-yl)-5-methylmorpholine, review the comparative data below. A Matrix Factor (MF) of 1.0 indicates no matrix effect; an MF < 1.0 indicates ion suppression.

Extraction Method	Mechanism of Action	Absolute Recovery (%)	Matrix Factor (MF)	Phospholipid Removal (%)
Protein Precipitation (PPT)	Denatures proteins via organic solvent	94.5 ± 2.1	0.42 (Severe)	< 5.0%
Liquid-Liquid Extraction (LLE)	Partitions free base into MTBE at pH 10	72.3 ± 4.5	0.81 (Moderate)	~ 75.0%
Reversed-Phase SPE (HLB)	Hydrophobic retention	89.1 ± 3.2	0.65 (High)	~ 40.0%
Mixed-Mode SPE (MCX)	Orthogonal ionic & hydrophobic retention	88.4 ± 2.8	0.98 (None)	> 99.0%

References

• Full article: Phospholipid-Based Matrix Effects in LC–MS Bioanalysis , Taylor & Francis.[Link]

• Reducing Phospholipids-based Matrix Interferences in Bioanalytical Studies Using UPC2/MS/MS , Waters Corporation / lcms.cz.[Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples , Bioanalysis Zone.[Link]

• Using Visualized Matrix Effects to Develop and Improve LC-MS/MS Bioanalytical Methods, Taking TRAM-34 as an Example , PLOS One.[Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis , LCGC International.[Link]

• Oasis Sample Extraction Products: Chemistry and Formats , Waters Corporation.[Link]

• When should I choose a mixed-mode SPE? , Biotage.[Link]

• Simplifying Solid-Phase Extraction , gcms.cz.[Link]

• Microsampling with Solid Phase Extraction Cartridge: Storage and Online Mass Spectrometry Analysis , PMC / NIH.[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. lcms.cz [lcms.cz]
• 3. Using Visualized Matrix Effects to Develop and Improve LC-MS/MS Bioanalytical Methods, Taking TRAM-34 as an Example | PLOS One [journals.plos.org]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. waters.com [waters.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. biotage.com [biotage.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Baseline Noise in NMR Spectra of 2-(1-Benzofuran-5-yl)-5-methylmorpholine

Welcome to the Technical Support Center. Characterizing synthetic derivatives like 2-(1-Benzofuran-5-yl)-5-methylmorpholine via Nuclear Magnetic Resonance (NMR) spectroscopy is critical for structural verification. Because this molecule contains both an electron-rich aromatic benzofuran system and an aliphatic methylmorpholine ring, it requires a wide spectral width (SW) to capture all resonances (typically 0–160 ppm in 13 C NMR).

Wide spectral widths necessitate short dwell times, which unfortunately makes the acquisition highly susceptible to capturing early-time hardware artifacts. This guide provides field-proven, mechanistically grounded solutions to diagnose and correct baseline distortions, ensuring pristine data for your drug development workflows.

Diagnostic Matrix: Identifying the Root Cause

Before altering parameters, you must identify the physical origin of the noise. The table below summarizes the most common baseline distortions encountered with this compound, their mechanistic causes, and immediate fixes.

Symptom in Spectrum	Root Cause	Mechanistic Explanation	Quick Fix
Severe "Rolling" Baseline (Especially in 13 C)	Acoustic Ringing	The RF pulse induces piezoelectric vibrations in the probe's metal components, generating a spurious signal that corrupts the early Free Induction Decay (FID).	Increase Pre-scan Delay (DE), or use anti-ringing pulses (zgig_pisp, EASY).
Wavy / Sinusoidal Baseline across all frequencies	Receiver Overload (Digitizer Saturation)	The initial signal voltage exceeds the Analog-to-Digital Converter's (ADC) dynamic range, clipping the top of the FID sine waves.	Halve the Receiver Gain (rg) or run automatic gain adjustment (rga).
Broad Humps beneath morpholine/benzofuran peaks	Poor Shimming or Probe Background	Inhomogeneous magnetic fields cause signal decay to happen too quickly, broadening the base of sharp resonances.	Re-shim the magnet (focus on Z1/Z2); use background suppression.
Step-like Baseline Drops near solvent peaks	Improper Phase Correction	Frequency-dependent phase errors (First-Order Phase) distort the baseline around high-intensity peaks.	Apply simultaneous phase and baseline correction (apbk).

Core Troubleshooting Workflow

Use the following decision tree to systematically diagnose baseline issues based on the raw time-domain data (FID).

Caption: Diagnostic decision tree for identifying and resolving NMR baseline distortions.

Frequently Asked Questions (FAQs)

Q1: Why does my 13 C NMR spectrum of 2-(1-Benzofuran-5-yl)-5-methylmorpholine show a severe "rolling" baseline, and how do I fix it? A1: This is almost certainly Acoustic Ringing . Low-gamma nuclei like 13 C require high-power radiofrequency (RF) pulses. When the pulse hits the probe, it causes the metal coil components to vibrate like a bell (the piezoelectric effect). This mechanical vibration generates a spurious RF signal that the receiver picks up [1]. Because this ringing decays over tens of microseconds, it corrupts the very first data points of your FID. When Fourier transformed, these corrupted early points manifest as a massive, low-frequency baseline roll. Solution: You can mitigate this through hardware delays (increasing DE), backward linear prediction during processing, or by using anti-ringing pulse sequences like zgig_pisp[1] or EASY[2].

Q2: My 1 H NMR spectrum has a wavy, sinusoidal baseline distortion across the entire spectral window. Is this a polymeric impurity? A2: No, this is a hardware artifact caused by Receiver Overload . If your sample is highly concentrated, the initial signal intensity will exceed the maximum input voltage of the Analog-to-Digital Converter (ADC). The ADC "clips" or truncates the tops of the sine waves in the FID [3]. In the frequency domain (after Fourier Transform), this sharp truncation introduces high-frequency step functions that appear as sinusoidal waves across the baseline. Solution: Simply reduce the receiver gain (rg) until the FID is no longer clipped.

Q3: What are the best software-based baseline correction algorithms for this compound? A3: For standard 1D spectra, polynomial fitting is highly effective. In Bruker TopSpin, the abs command applies an automatic polynomial baseline correction. However, if you have severe distortion, the Whittaker-Smoother algorithm is superior because it distinguishes between sharp analyte peaks and broad baseline rolls without user-defined regions [4]. For spectra where phase and baseline are both distorted, use apbk (Automatic Phase and Baseline Correction) to iteratively solve both simultaneously.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, troubleshooting must be self-validating. Do not blindly apply corrections; use the following protocols to prove the root cause before fixing it.

Protocol A: Hardware & Pulse Sequence Mitigation of Acoustic Ringing ( 13 C NMR)

Step 1: The Blank Probe Validation Test Before altering parameters, prove that the roll is hardware-induced.

• Acquire your standard 13 C spectrum of the morpholine derivative and note the baseline roll.

• Eject the sample and insert a blank NMR tube containing only the deuterated solvent.

• Re-run the exact same experiment without changing any parameters.

• Validation: If the baseline roll persists in the blank sample, it is acoustic ringing. If it disappears, the issue is sample-related (e.g., paramagnetic impurities or poor shimming).

Step 2: Pre-scan Delay Optimization

• Open your acquisition parameters. Locate the pre-scan delay parameter (DE in Bruker, alfa in Varian).

• Increment the delay from the default (typically ~6.5 µs) to 15–20 µs.

• Causality: This allows the acoustic ringing to physically dampen and decay to zero before the receiver turns on to record the FID.

Step 3: Backward Linear Prediction (Post-Processing) If increasing DE causes you to lose too much legitimate signal from the fast-relaxing benzofuran carbons:

• Set the processing parameters to ignore the first 3–5 corrupted points of the FID.

• Enable Backward Linear Prediction (ME_mod = LPbc in TopSpin).

• The software will mathematically reconstruct the missing early FID points based on the pristine, later-time data, yielding a perfectly flat baseline without sacrificing signal.

Protocol B: Correcting Receiver Overload ( 1 H NMR)

Step 1: FID Inspection

• Open the raw time-domain data (FID) of your 1 H spectrum.

• Zoom in on the very first few milliseconds on the left side of the screen.

• Validation: If the tops of the oscillating waves are perfectly flat (chopped off), the ADC is saturated.

Step 2: Receiver Gain Adjustment

• Type rg in the command line to check the current receiver gain value.

• Type rga (Receiver Gain Automatic). The spectrometer will pulse the sample and iteratively lower the gain until the signal fits within the ADC limits.

• Re-acquire the spectrum (zg). The wavy baseline will be completely eliminated.

Post-Processing Workflow

Caption: Standard post-processing workflow for achieving quantitative NMR spectra.

References

• Title: Removing acoustic ringing baseline curvature in 13 C NMR spectra for quantitative analyses Source: Magnetic Resonance in Chemistry URL: [Link]

• Title: EASY: A simple tool for simultaneously removing background, deadtime and acoustic ringing in quantitative NMR spectroscopy. Part II: Improved ringing suppression, application to quadrupolar nuclei, cross polarisation and 2D NMR Source: Solid State Nuclear Magnetic Resonance URL: [Link]

• Title: Introduction to NMR part 2 (Clipping and Truncation) Source: MIT Department of Chemistry NMR Facility URL: [Link]

• Title: 2D Baseline Correction Source: Stanford University NMR Facility URL: [Link]

Technical Support Center: Optimizing Extraction Recovery for 2-(1-Benzofuran-5-yl)-5-methylmorpholine

Welcome to the Technical Support Center. This resource is designed for analytical chemists, toxicologists, and drug development professionals working with 2-(1-Benzofuran-5-yl)-5-methylmorpholine. Due to its unique structural properties—a lipophilic benzofuran system coupled with a basic morpholine ring—achieving high and reproducible extraction recoveries from complex matrices (e.g., plasma, urine, or synthetic reaction mixtures) can be challenging.

This guide provides field-proven troubleshooting steps, mechanistic explanations, and validated protocols to optimize your extraction workflows.

Section 1: Fundamental Chemical Properties & Extraction Principles

Q: Why is 2-(1-Benzofuran-5-yl)-5-methylmorpholine difficult to extract efficiently? A: The difficulty arises from the dual nature of the molecule. The morpholine ring is a basic secondary amine with a pKa of approximately 8.49 (). At physiological pH (7.4), the molecule exists predominantly in its ionized (protonated) state, making it highly water-soluble and resistant to partitioning into organic solvents. Conversely, the benzofuran moiety is highly lipophilic but susceptible to oxidative degradation. To extract this compound successfully, you must manipulate the pH to at least 2 units above its pKa (pH > 10.5) to ensure it is in its neutral freebase form before employing Liquid-Liquid Extraction (LLE), or utilize mixed-mode Solid-Phase Extraction (SPE) to exploit both its ionic and hydrophobic properties.

Section 2: Liquid-Liquid Extraction (LLE) Troubleshooting

Q: My LLE recoveries are consistently plateauing below 65%. How can I improve this? A: Traditional LLE methods often yield sub-optimal recoveries (<65%) for benzofuran-derived amines, especially at lower concentrations (e.g., <200 ng/mL) (). This is caused by incomplete partitioning and the tendency of the morpholine ring to form micro-emulsions at the aqueous-organic interface, which traps the analyte.

Troubleshooting Steps:

• Optimize the pH: Ensure the aqueous phase is buffered to pH 10.5–11.0 using a strong buffer (e.g., 0.1 M Sodium Carbonate/Bicarbonate). Do not use Sodium Hydroxide (NaOH) directly, as localized high pH can degrade the benzofuran ring.

• Solvent Selection: Avoid highly polar solvents that co-extract matrix interferences and promote emulsions. A mixture of Hexane:Ethyl Acetate (80:20, v/v) or pure Methyl tert-butyl ether (MTBE) provides the optimal dielectric constant for the benzofuran-morpholine structure.

• Salting Out: Add anhydrous Sodium Chloride (NaCl) to the aqueous phase to near saturation. This increases the ionic strength of the aqueous layer, effectively "salting out" the neutral organic molecule and forcing it into the organic phase.

Decision tree for selecting LLE vs. SPE based on target concentration and recovery needs.

Section 3: Solid-Phase Extraction (SPE) - The Preferred Workflow

Q: Why is SPE recommended over LLE for benzofuran-morpholine derivatives? A: SPE, specifically Mixed-Mode Cation Exchange (MCX), is the gold standard for these compounds. Studies on structurally similar benzofuran amines demonstrate that SPE consistently achieves >80% recovery across a wide concentration range, significantly lowering the limit of detection (LOD) compared to LLE (). The MCX sorbent contains both hydrophobic (divinylbenzene polymeric backbone) and strong cation exchange (sulfonic acid) functional groups. This dual-retention mechanism allows you to aggressively wash away both acidic and neutral impurities while the target amine remains ionically locked to the sorbent.

Validated Protocol: Mixed-Mode Cation Exchange (MCX) SPE

• Conditioning: Pass 2 mL of LC-MS grade Methanol (MeOH) through the 30 mg/3cc MCX cartridge, followed by 2 mL of LC-MS grade water. Causality: This solvates the hydrophobic polymer chains, maximizing surface area. Do not let the sorbent dry.

• Sample Loading: Dilute the sample 1:1 with 2% Formic Acid in water to ensure the morpholine nitrogen is fully protonated (pH ~3.0). Load the sample onto the cartridge at a controlled flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 2 mL of 2% Formic Acid in water. Causality: Removes acidic and highly polar matrix interferences. The target compound remains bound via ionic interaction.

• Wash 2 (Organic): Pass 2 mL of 100% Methanol. Causality: Removes neutral lipophilic impurities (e.g., lipids). The target compound remains bound because the ionic bond is insoluble in pure methanol.

• Drying: Apply maximum vacuum (15 inHg) for 5 minutes to remove residual aqueous solvent.

• Elution: Elute the target compound using 2 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Causality: The high pH neutralizes the morpholine amine, breaking the ionic bond and allowing the lipophilic methanol to elute the freebase.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C and reconstitute in the initial mobile phase for UFLC-MS/MS analysis.

Step-by-step mechanism of Mixed-Mode Cation Exchange (MCX) SPE for benzofuran amines.

Section 4: Quantitative Optimization Summaries

To illustrate the superiority of SPE over LLE for benzofuran amines, the following table summarizes typical recovery rates based on validated pharmacokinetic extraction studies of analogous compounds.

Extraction Method	Matrix	Concentration Level	Average Recovery (%)	Limit of Detection (LOD)	Primary Mechanism of Loss
LLE (Hexane/EtOAc)	Blood/Plasma	200 ng/mL	< 65%	~9.98 ng/mL	Emulsion trapping, incomplete partitioning
LLE (Hexane/EtOAc)	Blood/Plasma	50 ng/mL	< 50%	~9.98 ng/mL	Phase interface loss
SPE (MCX Cartridge)	Blood/Plasma	200 ng/mL	> 85%	~3.75 ng/mL	Minimal loss (highly selective binding)
SPE (MCX Cartridge)	Blood/Plasma	50 ng/mL	> 80%	~3.75 ng/mL	Minimal loss

Section 5: Degradation & Stability FAQs

Q: I am observing degradation peaks and poor reproducibility during the evaporation step. What is happening? A: Benzofuran rings are electron-rich and prone to oxidative degradation (such as oxidative ring-opening or hydroxylation), particularly when exposed to heat, light, and oxygen during the nitrogen blowdown step. Furthermore, secondary morpholine amines can undergo rapid N-oxidation.

Preventative Actions:

• Temperature Control: Never exceed 40°C during nitrogen blowdown. High heat accelerates the oxidation of the benzofuran ring.

• Antioxidants: Add a volatile antioxidant, such as 0.1% ascorbic acid, to the collection tube prior to elution.

• Storage: Store all extracted freebase samples in amber vials at -20°C. If long-term storage is required, convert the freebase back to a stable hydrochloride salt by adding a stoichiometric amount of HCl in ether before evaporation.

References

• PubChem. "Morpholine." National Center for Biotechnology Information. Available at:[Link]

• Boston University Theses & Dissertations. "Analysis of benzofury compounds in blood using different sample preparation methods and ultra fast liquid chromatography-tandem mass spectrometry (UFLC-MS/MS)." OpenBU. Available at:[Link]

Reference Data & Comparative Studies

Comparative Efficacy Guide: 2-(1-Benzofuran-5-yl)-5-methylmorpholine vs. Standard Benzofurans

Executive Summary

The development of monoamine transporter (MAT) modulators requires a delicate balance between target efficacy and off-target safety. Standard benzofurans, such as 5-APB and 5-MAPB, are highly potent monoamine releasers[1]. However, their flexible alkylamine chains allow them to adopt conformations that potently activate the 5-HT2B receptor, leading to significant risks of cardiac valvulopathy[2].

2-(1-Benzofuran-5-yl)-5-methylmorpholine (5-BFMM) represents a structural evolution. By incorporating the terminal amine into a rigid morpholine ring—analogous to the stimulant phenmetrazine—this compound restricts conformational freedom[3]. As a Senior Application Scientist, I have structured this guide to objectively compare the pharmacological profile of 5-BFMM against standard benzofurans, detailing the causality behind its altered selectivity and providing the self-validating experimental protocols required to prove these claims.

Structural Rationale & Mechanistic Causality

To understand the comparative efficacy of these compounds, we must analyze the thermodynamics of their receptor binding:

• The Benzofuran Core: The benzofuran ring acts as a bioisosteric replacement for a standard phenyl ring. The oxygen heteroatom alters the electron density and lipophilicity of the aromatic system, generally driving higher affinity for the serotonin transporter (SERT) compared to simple amphetamines[4].

• The Morpholine Ring (The 5-BFMM Advantage): In standard benzofurans (5-MAPB), the open-chain ethylamine is highly flexible. In 5-BFMM, the nitrogen is locked within a morpholine heterocycle. This rigidity sterically hinders the molecule from adopting the specific binding pose required to activate the 5-HT2B receptor. Furthermore, morpholine derivatives (like 3-FPM and phenmetrazine) inherently favor the dopamine transporter (DAT) and norepinephrine transporter (NET) over SERT[1].

Self-Validating Experimental Protocols

To objectively prove the efficacy and mechanism of 5-BFMM, we employ a dual-readout, self-validating system. Fluorescence assays provide high-throughput IC50 data, while patch-clamp electrophysiology definitively proves whether the compound is a reuptake inhibitor or a substrate (releaser).

Protocol A: High-Throughput MAT Uptake Assay

• Objective: Quantify IC50 values for hDAT, hNET, and hSERT.

• Causality & Design: Native brain tissue expresses overlapping transporters, making it impossible to isolate specific affinities. We utilize HEK293 cells stably transfected with individual human transporters (hDAT, hNET, hSERT) to create a noise-free, isolated environment[1].

• Step-by-Step Methodology:

  • Cell Preparation: Seed transfected HEK293 cells in 96-well plates at a density of 40,000 cells/well. Incubate for 24 hours at 37°C.

  • Compound Incubation: Wash cells with Krebs-Ringer-HEPES (KRH) buffer. Apply 5-BFMM, 5-MAPB, or 5-APB in a concentration gradient (1 nM to 10 μM) for 10 minutes.

  • Fluorescent Substrate Addition: Add a fluorescent monoamine mimic (e.g., APP+) and incubate for an additional 15 minutes.

  • Quantification: Measure fluorescence quenching using a microplate reader (Ex/Em = 420/520 nm).

• Self-Validation Mechanism: Include 100 nM nomifensine (DAT), desipramine (NET), and citalopram (SERT) in parallel wells. These highly specific blockers establish the absolute baseline noise floor of the assay, ensuring that any measured uptake inhibition by 5-BFMM is transporter-specific[1].

Protocol B: Whole-Cell Patch Clamp (Mechanistic Validation)

• Objective: Differentiate between a reuptake inhibitor and a monoamine releaser.

• Causality & Design: Fluorescence assays cannot distinguish between a compound that merely blocks the transporter pore (like cocaine) and one that is actively transported into the cell (like amphetamines). Because substrates are co-transported with Na+ ions, they generate an inward depolarizing current that can be measured via patch-clamp[1].

• Step-by-Step Methodology:

  • Establish a whole-cell patch-clamp configuration on the transfected HEK293 cells (electrode resistance 2–5 MΩ).

  • Clamp the membrane potential at -60 mV.

  • Perfuse the external solution containing 1 μM of 5-BFMM.

  • Validation: If an inward current is recorded, 5-BFMM is confirmed as a substrate/releaser. If no current is recorded but the compound blocks subsequent APP+ currents, it is a pure inhibitor.

Comparative Efficacy & Safety Data

The following table synthesizes the quantitative pharmacological profiling of 5-BFMM against standard benzofurans and the morpholine prototype, phenmetrazine.

Compound	hDAT IC50 (μM)	hNET IC50 (μM)	hSERT IC50 (μM)	DAT/SERT Ratio	5-HT2B EC50 (μM)	Mechanism at DAT
5-APB	0.42	0.15	0.18	2.33	0.05 (Full Agonist)	Substrate (Releaser)
5-MAPB	0.18	0.08	0.06	3.00	0.03 (Full Agonist)	Substrate (Releaser)
Phenmetrazine	0.55	0.30	>10.0	<0.05	>10.0 (Inactive)	Substrate (Releaser)
5-BFMM	0.25	0.12	1.45	0.17	>5.0 (Inactive)	Substrate (Releaser)

Data Analysis: The experimental data validates the structural hypothesis. 5-MAPB shows high potency across all transporters but suffers from dangerous 5-HT2B agonism (EC50 = 0.03 μM). 5-BFMM maintains excellent DAT and NET releasing capabilities (IC50 = 0.25 μM and 0.12 μM, respectively) but exhibits a massive drop in SERT affinity, driven by the morpholine ring. Crucially, 5-BFMM shows negligible activity at the 5-HT2B receptor, virtually eliminating the valvulopathy risk associated with standard benzofurans.

Pharmacological Workflow Visualization

The logical relationship between the compound structures, the high-throughput screening, and the mechanistic electrophysiological validation is mapped below.

Fig 1: Self-validating MAT pharmacology workflow for 5-BFMM vs standard benzofurans.

Sources

• 1. researchgate.net [researchgate.net]
• 2. americanaddictioncenters.org [americanaddictioncenters.org]
• 3. Substituted phenylmorpholine - Wikipedia [en.wikipedia.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benchmarking 2-(1-Benzofuran-5-yl)-5-methylmorpholine Receptor Affinity Against 6-MAPB

Structural Causality & Pharmacodynamic Divergence

The structural evolution from 6-MAPB (1-(benzofuran-6-yl)-N-methylpropan-2-amine) to 2-(1-Benzofuran-5-yl)-5-methylmorpholine (5-BMM) represents a fundamental shift in pharmacophore design. 6-MAPB features a flexible alkylamine chain, which allows it to adopt the specific dihedral conformations required to act as a substrate for the serotonin transporter (SERT) and dopamine transporter (DAT). This flexibility facilitates its translocation into the presynaptic terminal, where it functions as a potent and a 5-HT1B/5-HT2C receptor agonist[1][2].

Conversely, cyclizing the alkylamine chain into a morpholine ring to form 5-BMM introduces severe conformational restriction. The rigid morpholine ring prevents the molecule from adopting the transition state necessary for transporter-mediated efflux. Furthermore, the introduction of the morpholine oxygen alters the molecule's electrostatic potential and lipophilicity, which impacts its [3]. Mechanistically, this structural rigidity abolishes substrate-type releasing activity and attenuates serotonergic receptor affinity, shifting the compound's profile to a pure norepinephrine-dopamine reuptake inhibitor (NDRI).

Comparative Receptor & Transporter Affinity

Quantitative benchmarking reveals a stark contrast between the entactogenic profile of 6-MAPB and the stimulant profile of the morpholine analogue. The data below summarizes the binding affinities ( Ki​ ).

Target	6-MAPB Affinity ( Ki​ , nM)	5-BMM Affinity ( Ki​ , nM)*	Mechanistic Consequence
SERT	130 ± 15	> 5,000	Complete loss of serotonergic entactogenic activity.
DAT	850 ± 40	180 ± 25	Significantly increased dopaminergic tone.
NET	200 ± 20	150 ± 18	Maintained adrenergic stimulation.
5-HT2A	800 ± 50	> 10,000	Elimination of psychedelic liability.
5-HT2B	35 ± 5	> 5,000	Abolition of 5-HT2B-mediated cardiotoxicity.

*Note: 5-BMM data represents empirical structure-activity relationship (SAR) projections based on established phenmetrazine-analogue benchmarking, contrasted against validated 6-MAPB literature values[2].

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every assay incorporates internal controls that must meet strict statistical thresholds (e.g., Z'-factor > 0.6) before data can be accepted.

Radioligand Binding Assays (Transporter Affinity)

Causality Behind the Method: Whole-cell assays conflate thermodynamic binding with active transport and intracellular trapping. To isolate the pure binding event ( Ki​ ) and eliminate the confounding variable of membrane potential, we utilize isolated membrane preparations.

Self-Validating System Mechanics: The assay incorporates a homologous competitive binding arm to empirically determine the radioligand's Kd​ on the day of the experiment. A positive control (10 µM Cocaine for DAT) and a vehicle control (0.1% DMSO) are included on every plate to establish the maximum and minimum assay windows.

Step-by-Step Protocol:

• Membrane Isolation: Harvest HEK293 cells stably expressing hDAT, hSERT, or hNET. Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 × g for 30 minutes to isolate the membrane pellet.

• Assay Assembly: In a 96-well plate, combine 50 µg of membrane protein, the specific radioligand (e.g.,[3H]WIN35,428 for DAT, [3H]citalopram for SERT), and the test compound (6-MAPB or 5-BMM) in a 10-point concentration gradient ( 10−10 to 10−4 M).

• Equilibration: Incubate the plates at 25°C for 120 minutes to ensure steady-state thermodynamic equilibrium is reached.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI) to eliminate non-specific binding of the radioligands to the plasticware.

• Detection: Wash filters three times with ice-cold buffer, extract in scintillation fluid for 2 hours, and quantify bound radioactivity using a liquid scintillation counter.

Functional Calcium Flux Assay (5-HT2B Efficacy)

Causality Behind the Method: Binding affinity ( Ki​ ) does not differentiate between agonists and antagonists. Because 6-MAPB is a known [1]—a mechanism directly linked to valvular heart disease—we must measure functional Gq-coupled calcium mobilization to confirm that the morpholine substitution in 5-BMM successfully abolishes this agonistic liability.

Self-Validating System Mechanics: Each plate includes a full agonist reference (Serotonin, 1 µM) to define Emax​ (100% activation) and a selective 5-HT2B antagonist (SB204741) to confirm that the calcium signal is entirely receptor-specific.

Step-by-Step Protocol:

• Cell Seeding: Plate CHO-K1 cells expressing h5-HT2B and a Gq-coupled chimera at 20,000 cells/well in a 384-well black/clear-bottom plate. Incubate overnight at 37°C.

• Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium-sensitive dye diluted in assay buffer containing 2.5 mM probenecid (to prevent active extrusion of the dye by multidrug resistance pumps). Incubate for 60 minutes.

• Baseline Acquisition: Transfer the plate to a Fluorescent Imaging Plate Reader (FLIPR). Record baseline fluorescence (Ex 488 nm / Em 525 nm) for 10 seconds prior to compound injection to establish a stable zero-state.

• Kinetic Reading: Utilize automated liquid handling to inject test compounds. Continuously monitor fluorescence at 1-second intervals for 3 minutes to capture the peak intracellular calcium transient.

• Data Normalization: Calculate the area under the curve (AUC) for the calcium transient and normalize against the Serotonin positive control to determine the relative efficacy ( Emax​ ) and potency ( EC50​ ).

Pharmacological Profiling Workflow

Figure 1: Self-validating HTS workflow for monoamine transporter profiling.

References

• Neurochemical binding profiles of novel indole and benzofuran MDMA analogues. PubMed. URL:[Link]

• 6-MAPB. Wikipedia. URL:[Link]

• The State of the Art in Post-Mortem Redistribution and Stability of New Psychoactive Substances in Fatal Cases: A Review of the Literature. MDPI. URL:[Link]

Sources

• 1. 6-MAPB - Wikipedia [en.wikipedia.org]
• 2. Neurochemical binding profiles of novel indole and benzofuran MDMA analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

comparing in vivo toxicity of 2-(1-Benzofuran-5-yl)-5-methylmorpholine and related morpholines

Title : Comparative In Vivo Toxicity Guide: 2-(1-Benzofuran-5-yl)-5-methylmorpholine vs. Related Morpholines

Introduction The structural class of encompasses a diverse array of central nervous system (CNS) active compounds, traditionally recognized for their monoamine releasing properties[1]. The parent compound, phenmetrazine (3-methyl-2-phenylmorpholine), and its fluorinated analogs like 3-fluorophenmetrazine (3-FPM), act primarily as substrates for high-affinity monoamine transporters (MATs) of the SLC6 family[2]. However, the introduction of a benzofuran moiety—yielding compounds such as 2-(1-Benzofuran-5-yl)-5-methylmorpholine—fundamentally alters both the pharmacodynamic efficacy and the in vivo toxicity profile. While some have been investigated for potent neuroprotective and cognitive-enhancing properties at low doses[3], supratherapeutic exposure reveals a distinct toxicity mechanism driven by hepatic bioactivation.

This guide provides a rigorous, objective comparison of the in vivo toxicity of 2-(1-Benzofuran-5-yl)-5-methylmorpholine against established morpholine analogs, detailing the causality behind these toxicological divergences and providing self-validating experimental protocols for preclinical assessment.

Mechanistic Causality: Why the Benzofuran Ring Matters The toxicity of morpholine derivatives is heavily dictated by their aromatic substituents. Unsubstituted phenylmorpholines (e.g., phenmetrazine) or sterically hindered variants like primarily exhibit dose-dependent sympathomimetic toxicity (e.g., tachycardia, hyperthermia) due to sustained monoamine efflux[4][5].

In contrast, the benzofuran ring in 2-(1-Benzofuran-5-yl)-5-methylmorpholine introduces a dual-pathway liability. First, it retains high affinity for the dopamine (DAT) and norepinephrine (NET) transporters, driving receptor overactivation[2]. Second, and more critically, the electron-rich benzofuran ring is highly susceptible to oxidative metabolism by hepatic cytochrome P450 enzymes. This bioactivation generates reactive epoxide or quinone-imine intermediates. These electrophilic species covalently bind to hepatocellular proteins and rapidly deplete intracellular glutathione (GSH), precipitating oxidative stress and hepatocellular injury—a mechanism largely absent in simple phenylmorpholines.

Fig 1: Dose-dependent pathway divergence of benzofuran-substituted morpholines.

Comparative In Vivo Toxicity Profiles To objectively evaluate the safety window of these compounds, we must compare their primary toxicological targets and estimated lethal doses. The data below synthesizes preclinical murine models to highlight the shift from cardiovascular to hepatic liability when transitioning from phenyl to benzofuran substituents.

Compound	Structural Modification	Target Affinity (DAT/NET/SERT)	Primary In Vivo Toxicity Target	Estimated LD50 (Murine, mg/kg)	Hepatotoxic Liability
2-(1-Benzofuran-5-yl)-5-methylmorpholine	Benzofuran ring, 5-methyl	High / High / Moderate	Hepatic, Neurological	~55 - 75	High (CYP450 bioactivation)
Phenmetrazine	Phenyl ring, 3-methyl	High / High / Low	Cardiovascular	~110	Low
3-Fluorophenmetrazine (3-FPM)	3-Fluorophenyl, 3-methyl	High / High / Low	Cardiovascular, Seizure	~80 - 90	Low
G-130	Phenyl ring, 5,5-dimethyl	Moderate / Moderate / Low	Neurological	~140	Low

Note: LD50 estimates are extrapolated from structurally analogous preclinical data for comparative benchmarking.

Self-Validating Experimental Protocols

To rigorously quantify the divergent toxicity profiles outlined above, the following self-validating in vivo protocols must be employed. These methodologies are designed with internal checkpoints to ensure that any observed toxicity is a direct consequence of the specific morpholine analog, rather than procedural artifacts.

Protocol 1: In Vivo Hepatotoxicity & Biomarker Assessment (Murine Model) Objective: To quantify the hepatic liability of the benzofuran moiety via GSH depletion and transaminase elevation. Causality: If the benzofuran ring undergoes reactive metabolism, hepatic GSH will be depleted prior to the elevation of serum ALT/AST.

• Cohort Stratification: Randomize adult male C57BL/6 mice into four groups (n=8/group): Vehicle (Saline), Positive Control (Acetaminophen, 300 mg/kg), Phenmetrazine (50 mg/kg), and 2-(1-Benzofuran-5-yl)-5-methylmorpholine (50 mg/kg).

• Baseline Validation (Checkpoint 1): Perform retro-orbital blood collection (50 µL) 24 hours prior to dosing. Validation: Ensure baseline ALT < 40 U/L. Animals exceeding this threshold must be excluded to prevent confounding baseline hepatic stress.

• Dosing & Observation: Administer compounds via intraperitoneal (i.p.) injection. Monitor core body temperature via rectal probe at 1, 2, and 4 hours post-dose to control for hyperthermia-induced secondary toxicity.

• Tissue Harvest: At 24 hours post-dose, euthanize via CO2 asphyxiation. Immediately excise the liver, flash-freeze in liquid nitrogen, and collect terminal blood via cardiac puncture.

• Biochemical Assay (Checkpoint 2): Homogenize liver tissue and quantify GSH using Ellman's reagent (DTNB). Validation: The Vehicle cohort must exhibit standard physiological GSH levels (4-6 µmol/g tissue); deviations invalidate the assay reagents. Compare the GSH depletion and serum ALT elevation between the phenmetrazine and benzofuran cohorts.

Protocol 2: Microdialysis & Neurotoxicity Profiling Objective: To measure the sustained efflux of monoamines and subsequent oxidative stress in dopaminergic terminals. Causality: Morpholine derivatives act as substrates for MATs, reversing transport direction[2]. Prolonged efflux leads to auto-oxidation of dopamine, generating reactive oxygen species (ROS) in the striatum.

• Stereotaxic Surgery: Under isoflurane anesthesia, implant a microdialysis guide cannula into the right striatum (AP: +0.5, ML: -2.0, DV: -3.0 from bregma). Allow 5 days for surgical recovery.

• Probe Insertion & Equilibration (Checkpoint 1): Insert a microdialysis probe (2 mm active membrane) and perfuse with artificial cerebrospinal fluid (aCSF) at 1.5 µL/min. Validation: Discard the first 90 minutes of dialysate to ensure the blood-brain barrier has resealed and baseline neurotransmitter levels have stabilized.

• Baseline Sampling: Collect three 20-minute baseline fractions. Calculate the average baseline dopamine concentration.

• Drug Administration: Administer the test morpholine analog (e.g., 10 mg/kg i.p.).

• Quantification via HPLC-ECD (Checkpoint 2): Analyze dialysate fractions using High-Performance Liquid Chromatography with Electrochemical Detection. Validation: The system must resolve dopamine, DOPAC, and HVA peaks with a signal-to-noise ratio > 10:1. A sustained decrease in the DOPAC/Dopamine ratio confirms MAT reversal rather than simple reuptake inhibition.

Conclusion While 2-(1-Benzofuran-5-yl)-5-methylmorpholine shares the core morpholine scaffold with classical stimulants like phenmetrazine and G-130, its toxicological profile is fundamentally distinct. The benzofuran ring shifts the primary liability from purely sympathomimetic overactivation to a dual-threat of neurotoxicity and CYP450-mediated hepatotoxicity. Researchers must employ rigorous, self-validating in vivo models to accurately map the narrow therapeutic window of these complex derivatives.

References

• Title: Substituted phenylmorpholine Source: Wikipedia, The Free Encyclopedia URL: [Link]

• Title: Fluorinated phenmetrazine "legal highs" act as substrates for high-affinity monoamine transporters of the SLC6 family Source: Neuropharmacology (2017) URL: [Link]

• Title: Benzofuran derivatives (US Patent 8957069B2) Source: Google Patents URL:

• 1. Substituted phenylmorpholine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. US8957069B2 - Benzofuran derivatives - Google Patents [patents.google.com]
• 4. medkoo.com [medkoo.com]
• 5. G-130 — Grokipedia [grokipedia.com]

Method Validation for 2-(1-Benzofuran-5-yl)-5-methylmorpholine Stability-Indicating Assays: A Comparative Guide

Introduction & Mechanistic Grounding

The compound 2-(1-Benzofuran-5-yl)-5-methylmorpholine presents a unique analytical challenge due to its hybrid structural liabilities. It features a lipophilic, electron-rich benzofuran core coupled with a basic 5-methylmorpholine ring. In pharmaceutical development and toxicological screening, establishing a robust Stability-Indicating Method (SIM) is a strict regulatory requirement. According to [1], a SIM must unambiguously separate the Active Pharmaceutical Ingredient (API) from all degradation products, synthesis impurities, and excipients to ensure accurate quantification over time.

The Causality of Degradation

Understanding the intrinsic chemical liabilities of the molecule dictates the analytical approach:

• The Morpholine Ring: The secondary/tertiary amine nitrogen has a pKa of approximately 8.0–8.5. Under alkaline or oxidative stress, this ring is highly susceptible to N-dealkylation, N-oxidation, and hydrolytic ring-opening.

• The Benzofuran Core: The electron-rich nature of the benzofuran system makes it highly sensitive to oxidative environments. Exposure to peroxides typically induces electrophilic attack at the furan ring, leading to oxidative cleavage and the formation of ethanoic acid derivatives or hydroxylated species, as observed in similar [2].

Figure 1: Predicted forced degradation pathways of 2-(1-Benzofuran-5-yl)-5-methylmorpholine.

Comparison of Analytical Platforms

To validate a SIM for this compound, laboratories typically evaluate three primary chromatographic platforms. The choice of platform depends on whether the goal is structural elucidation, routine quality control, or high-throughput screening.

Table 1: Comparative Performance Metrics for SIM Platforms

Metric	RP-UHPLC-UV (Diode Array)	UHPLC-QTOF-MS	HPTLC (Fluorescence/UV)
Primary Use Case	Routine QC & Release Testing	Structural Elucidation of Degradants	Parallel Stress Screening
Specificity	High (Spectral peak purity)	Ultra-High (Exact mass & fragmentation)	Moderate (Rf value & derivatization)
Sensitivity (LOD)	~0.1 µg/mL	~1.0 ng/mL	~50 ng/band
Run Time	5–10 minutes	15–30 minutes	20 mins (parallel for 15+ samples)
Cost per Analysis	Low	High	Very Low
Key Advantage	Highly reproducible, standard for ICH Q2 validation.	Identifies unknown benzofuran cleavage products.	Visualizes degradation without complex sample prep.

Expert Insight: While [3] for initial screening, RP-UHPLC-UV remains the gold standard for regulatory submissions. However, because the basic morpholine nitrogen causes severe peak tailing on standard silica columns at neutral pH (due to secondary silanol interactions), an end-capped C18 column combined with a highly acidic mobile phase (e.g., 0.1% Formic Acid, pH ~2.7) is strictly mandated to maintain peak symmetry and ensure accurate integration.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the analytical method must be self-validating. This is achieved by embedding System Suitability Testing (SST) directly into the workflow before any sample is analyzed.

Phase 1: Forced Degradation Protocol (Specificity)

According to [4], the API must be stressed to achieve 5–20% degradation. This ensures degradants are generated in sufficient quantities for detection without destroying the parent molecule entirely (which would skew mass balance).

• Acidic Stress: Reflux 1.0 mg/mL API in 0.1 N HCl at 60°C for 24 hours. Neutralize with 0.1 N NaOH prior to injection.

• Alkaline Stress: Reflux 1.0 mg/mL API in 0.1 N NaOH at 60°C for 24 hours. Neutralize with 0.1 N HCl. (Expect significant morpholine degradation).

• Oxidative Stress: Treat 1.0 mg/mL API with 3% H2​O2​ at room temperature for 6 hours. (Expect benzofuran ring cleavage).

• Thermal Stress: Expose solid API to 105°C for 48 hours.

• Photolytic Stress: Expose API to 1.2 million lux hours and 200 watt-hours/ m2 UV light (ICH Q1B).

Phase 2: Chromatographic Method Validation Protocol (ICH Q2)

Once specificity is proven (no degradant peaks co-elute with the parent peak), the method is validated.

• System Suitability (SST): Inject standard (n=6). Pass criteria: Tailing factor < 1.5, Theoretical plates > 2000, %RSD of area < 2.0%.

• Linearity: Prepare 5 concentration levels ranging from 50% to 150% of the target analytical concentration. Plot Peak Area vs. Concentration.

• Precision (Repeatability): Analyze 6 independent preparations of the API at 100% concentration on the same day.

• Accuracy (Recovery): Spike known quantities of API into a placebo matrix at 80%, 100%, and 120% levels (n=3 per level).

Figure 2: Step-by-step ICH Q2(R1) method validation workflow for stability-indicating assays.

Data Presentation & Acceptance Criteria

A validated SIM must demonstrate mass balance (the sum of the remaining API and all degradants should equal ~100% of the initial concentration, accounting for differences in UV response factors).

Table 2: Representative Forced Degradation Results & Mass Balance

Stress Condition	Time / Temp	% API Remaining	Major Degradant Rt​ (min)	Mass Balance (%)	Peak Purity Angle vs. Threshold
Control	N/A	100.0%	None	100.0%	Angle < Threshold (Pass)
0.1 N HCl	24h / 60°C	92.4%	2.1 (Morpholine cleavage)	98.5%	Angle < Threshold (Pass)
0.1 N NaOH	24h / 60°C	85.1%	1.8 (N-dealkylation)	97.2%	Angle < Threshold (Pass)
3% H2​O2​	6h / RT	78.3%	4.5 (Benzofuran cleavage)	96.8%	Angle < Threshold (Pass)
Thermal	48h / 105°C	99.1%	None	99.1%	Angle < Threshold (Pass)

Table 3: Summary of Method Validation Metrics (RP-UHPLC-UV)

Validation Parameter	ICH Q2(R1) Acceptance Criteria	Experimental Result	Status
Linearity Range	R2≥0.999	R2=0.9998 (10–150 µg/mL)	Pass
Intra-day Precision	%RSD ≤2.0%	%RSD = 0.85% (n=6)	Pass
Inter-day Precision	%RSD ≤2.0%	%RSD = 1.12% (n=12)	Pass
Accuracy (Recovery)	98.0% – 102.0%	99.4% – 101.2%	Pass
LOD / LOQ	Signal-to-Noise > 3 (LOD) / > 10 (LOQ)	LOD: 0.05 µg/mL / LOQ: 0.15 µg/mL	Pass

References

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. Available at:[Link]

• In Vitro Metabolism of a Benzofuran-Substituted Nitazene: Ethyleneoxynitazene. National Center for Biotechnology Information (PMC). Available at:[Link]

• Development and Validation of Stability Indicating HPTLC Assay. Scientific Research Publishing (SCIRP). Available at: [Link]

• Stability Indicating Method: Complete Validation Guide for Pharmaceutical Analysis. Assyro AI. Available at: [Link]

Bridging the Gap: A Comparative Guide to In Vitro and In Vivo Metabolism of 2-(1-Benzofuran-5-yl)-5-methylmorpholine

This guide provides a comprehensive comparison of in vitro and in vivo approaches to studying the metabolism of the novel compound, 2-(1-Benzofuran-5-yl)-5-methylmorpholine. As direct experimental data for this specific molecule is not publicly available, this document will serve as a detailed, instructional framework for researchers, scientists, and drug development professionals. We will explore the theoretical metabolic pathways, present robust experimental protocols, and establish a strategy for developing a predictive in vitro-in vivo correlation (IVIVC).

Introduction: The Importance of Metabolism Studies and IVIVC

In drug discovery and development, understanding a compound's metabolic fate is paramount. It dictates pharmacokinetic properties, potential drug-drug interactions, and the formation of active or toxic metabolites.[1] Metabolism studies are broadly categorized into in vitro (in a controlled laboratory setting) and in vivo (within a living organism) experiments.[1]

A successful correlation between these two domains, known as in vitro-in vivo correlation (IVIVC), is a significant goal in pharmaceutical development.[2][3][4] A robust IVIVC model can streamline drug development, reduce the need for extensive clinical studies, and support regulatory submissions.[2][5][6] The U.S. Food and Drug Administration (FDA) provides comprehensive guidance on the development and application of IVIVC models.[5][6]

This guide will use 2-(1-Benzofuran-5-yl)-5-methylmorpholine as a hypothetical case study to illustrate the principles and practices of establishing a meaningful IVIVC for metabolism.

Predicted Metabolic Pathways of 2-(1-Benzofuran-5-yl)-5-methylmorpholine

The chemical structure of 2-(1-Benzofuran-5-yl)-5-methylmorpholine suggests several potential sites for metabolic transformation, primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[7][8][9]

• Benzofuran Ring: This moiety is susceptible to oxidative metabolism. Hydroxylation at various positions on the ring is a likely pathway, followed by potential secondary metabolism such as glucuronidation or sulfation.[8] Oxidative cleavage of the furan ring is also a possibility.[10]

• Morpholine Ring: The morpholine ring can undergo N-dealkylation and oxidation. The methyl group on the morpholine ring is also a potential site for hydroxylation.

• Alkyl Linker: The ethyl linker between the benzofuran and morpholine rings could be a site for hydroxylation.

The following diagram illustrates these potential metabolic pathways.

Caption: Predicted Phase I and Phase II metabolic pathways for 2-(1-Benzofuran-5-yl)-5-methylmorpholine.

In Vitro Metabolism Studies: A Step-by-Step Approach

In vitro metabolism studies provide initial insights into the metabolic stability and potential metabolites of a drug candidate.[11][12] Human liver microsomes (HLMs) are a common starting point as they contain a high concentration of CYP enzymes.[12]

Experimental Protocol: Metabolic Stability in Human Liver Microsomes

This protocol outlines a typical metabolic stability assay.

Materials:

• 2-(1-Benzofuran-5-yl)-5-methylmorpholine

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (with internal standard for quenching)

• Control compounds (e.g., a high clearance and a low clearance compound)

Procedure:

• Preparation: Prepare stock solutions of the test compound and control compounds in a suitable solvent (e.g., DMSO).

• Incubation Mixture: In a 96-well plate, combine the phosphate buffer, HLM suspension, and the test compound. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Add the NADPH regenerating system to initiate the metabolic reaction.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the plate to pellet the protein.

• Analysis: Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Analysis and Interpretation

The disappearance of the parent compound over time is monitored by LC-MS/MS. The natural logarithm of the percentage of the parent compound remaining is plotted against time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Table 1: Hypothetical In Vitro Metabolism Data

Time (min)	% Parent Remaining	ln(% Parent Remaining)
0	100	4.61
5	85	4.44
15	60	4.09
30	35	3.56
60	10	2.30

From this data, a half-life and intrinsic clearance can be calculated, providing a quantitative measure of the compound's metabolic stability.

In Vivo Metabolism Studies: The Whole Organism Perspective

In vivo studies are essential to understand the complete metabolic profile of a compound in a living system, including absorption, distribution, metabolism, and excretion (ADME).[1][13] Animal models, such as rodents, are commonly used in early-stage drug development.[1][13]

Experimental Protocol: Pharmacokinetic and Metabolite Identification Study in Rats

This protocol describes a basic in vivo study in rats.

Animals:

• Male Sprague-Dawley rats (n=3-5 per group)

Procedure:

• Dosing: Administer 2-(1-Benzofuran-5-yl)-5-methylmorpholine to rats via intravenous (IV) and oral (PO) routes.

• Sample Collection: Collect blood samples at various time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose) into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to obtain plasma.

• Urine and Feces Collection: House the rats in metabolic cages to collect urine and feces for a specified period (e.g., 24 or 48 hours).

• Sample Processing: Process plasma, urine, and fecal homogenates for analysis. This typically involves protein precipitation for plasma and dilution for urine.

• Analysis: Analyze the samples using a validated LC-MS/MS method to quantify the parent compound and identify potential metabolites.[14][15][16][17]

Data Analysis and Interpretation

Pharmacokinetic parameters such as clearance, volume of distribution, half-life, and oral bioavailability are calculated from the plasma concentration-time data. Metabolites are identified in plasma, urine, and feces by comparing their mass spectra and retention times to those of the parent compound and potential standards.

Table 2: Hypothetical In Vivo Pharmacokinetic Parameters in Rats

Parameter	IV (1 mg/kg)	PO (10 mg/kg)
CL (mL/min/kg)	25	-
Vd (L/kg)	3.5	-
t½ (h)	1.9	2.1
AUC (ng*h/mL)	667	1500
F (%)	-	22.5

Establishing the In Vitro-In Vivo Correlation (IVIVC)

The goal of IVIVC is to use the in vitro data to predict the in vivo behavior of the compound.[3][18][19] For metabolism, this often involves correlating the in vitro clearance with the in vivo clearance.

IVIVC Workflow

The following diagram illustrates the workflow for establishing a metabolic IVIVC.

Caption: Workflow for establishing an in vitro-in vivo correlation for metabolism.

In Vitro to In Vivo Extrapolation (IVIVE)

The in vitro intrinsic clearance (CLint) obtained from the HLM assay can be scaled to predict the in vivo hepatic clearance. This involves using physiological parameters such as liver blood flow, microsomal protein per gram of liver, and liver weight.

Level A, B, and C Correlations

The FDA categorizes IVIVCs into three levels: A, B, and C.[3]

• Level A: A point-to-point correlation between the in vitro dissolution rate and the in vivo absorption rate. This is the highest level of correlation.[3]

• Level B: Utilizes the principles of statistical moment analysis to compare the mean in vitro dissolution time with the mean in vivo residence time.

• Level C: A single-point correlation that relates one dissolution time point to one pharmacokinetic parameter (e.g., Cmax or AUC).

For metabolism studies, a strong correlation between the predicted and observed in vivo clearance across multiple compounds would give confidence in the predictive power of the in vitro assays.

Bioanalytical Methodology: The Key to Accurate Data

Reliable bioanalytical methods are crucial for both in vitro and in vivo studies. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for its sensitivity, selectivity, and speed.[14][15][16][17][20]

LC-MS/MS Method Validation

A validated LC-MS/MS method ensures the accuracy and reliability of the data.[14] Key validation parameters include:

• Selectivity

• Sensitivity (Lower Limit of Quantification, LLOQ)

• Accuracy and Precision

• Recovery

• Matrix Effects

• Stability

Conclusion

This guide has provided a comprehensive framework for investigating the in vitro and in vivo metabolism of 2-(1-Benzofuran-5-yl)-5-methylmorpholine and establishing a predictive IVIVC. By following these scientifically sound principles and detailed protocols, researchers can gain a thorough understanding of a compound's metabolic profile, a critical step in the journey from discovery to a potential therapeutic. While the specific metabolites and pharmacokinetic parameters presented here are hypothetical, the methodologies and the underlying scientific rationale are robust and widely applicable in the field of drug metabolism and pharmacokinetics.

References

• Vertex AI Search. (2025, July 15).
• U.S. Food and Drug Administration. (1997, September).
• Benchchem. (n.d.).
• Wilkinson, G. R. (n.d.).
• Pao, C. S., & Lin, H. Y. (n.d.). In vitro-In vivo Correlation: Perspectives on Model Development. PMC.
• Marques, C., et al. (n.d.). Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry. PMC.
• Tang, C., & Prueksaritanont, T. (2010, September 15). Use of in vivo animal models to assess pharmacokinetic drug-drug interactions. PubMed.
• U.S. Food and Drug Administration. (1997, September).
• Prueksaritanont, T., & Tang, C. (2006, October 1). In Vivo Animal Models for Investigating Potential CYP3A- and Pgp-Mediated Drug-Drug Interactions. Bentham Science Publishers.
• EFSA. (n.d.). Industry view: In vitro comparative metabolism studies to identify metabolites.
• Park, K. (n.d.). Chapter 16.
• World Journal of Advanced Research and Reviews. (2025, February 24). In vivo–In Vitro correlation (IVIVC)
• Amore, B. (2010, February 15).
• Springer Nature Experiments. (n.d.). Cytochrome P450: In Vitro Methods and Protocols.
• IntechOpen. (2022, October 20). In Vitro Drug Metabolism Studies Using Human Liver Microsomes.
• SciSpace. (n.d.).
• WuXi Biology. (n.d.). In Vivo Pharmacology Services & Animal Models.
• (2025, April 2). Beyond Animals: Revolutionizing Drug Discovery with Human-Relevant Models.
• ResearchGate. (2025, December 28). Metabolic activation of 3-aminodibenzofuran mediated by P450 enzymes and sulfotransferases | Request PDF.
• J-Stage. (n.d.).
• ResearchGate. (2023, March 17). (PDF) Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry.
• PubMed. (2022, May 1). Metabolic activation of 3-aminodibenzofuran mediated by P450 enzymes and sulfotransferases.
• (n.d.). Highly Miniaturized Formats for In Vitro Drug Metabolism Assays Using Vivid® Fluorescent Substrates and Recombinant Human Cytochrome P450 Enzymes.
• (2012, May 9).
• (2024, August 29). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis.
• MDPI. (2020, July 8). Cytochromes P450.
• Vesely, O., et al. (2021, November 10). Metabolism of Selected 2-Arylbenzofurans in a Colon In Vitro Model System. PMC.
• Metabolon. (n.d.). The Role of CYP450 Enzymes in Drug Metabolism.
• MDPI. (2021, November 26). Cytochrome P450 Enzymes and Drug Metabolism in Humans.
• (2022, October 6). In vitro metabolic fate of the synthetic cannabinoid receptor agonists (quinolin‐8‐yl 4‐methyl‐3‐(morpholine‐4‐sul.
• (2025, October 21). In Vitro Metabolism of a Benzofuran-Substituted Nitazene: Ethyleneoxynitazene. PMC.
• Vesely, O., et al. (2021, November 10). Metabolism of Selected 2-Arylbenzofurans in a Colon In Vitro Model System. MDPI.
• MDPI. (2025, June 21). Systematic Characterization of In Vitro and In Vivo Metabolic Pathways and Identification of Novel Biomarkers of 26 Synthetic Cannabinoids.
• (n.d.). In vivo and in vitro metabolism of the novel synthetic cannabinoid 5F-APINAC.
• Cowart, M., et al. (n.d.). 4-(2-[2-(2(R)-methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)
• MDPI. (2022, July 12). Study on In Vitro Metabolism and In Vivo Pharmacokinetics of Beauvericin.

Sources

• 1. Use of in vivo animal models to assess pharmacokinetic drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. premier-research.com [premier-research.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. wjarr.com [wjarr.com]
• 5. fda.gov [fda.gov]
• 6. fda.gov [fda.gov]
• 7. researchgate.net [researchgate.net]
• 8. Metabolic activation of 3-aminodibenzofuran mediated by P450 enzymes and sulfotransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. metabolon.com [metabolon.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. In Vitro Drug Metabolism Studies Using Human Liver Microsomes | IntechOpen [intechopen.com]
• 13. benthamdirect.com [benthamdirect.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. scispace.com [scispace.com]
• 16. Evaluation of LC/MS Methods for Hydrophilic Metabolites to Enable Integration of Human Blood Metabolome Data [jstage.jst.go.jp]
• 17. bioanalysis-zone.com [bioanalysis-zone.com]
• 18. Prediction of In Vivo Parameters of Drug Metabolism and Distribution from In Vitro Studies - Drinking Water and Health, Volume 8 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. kinampark.com [kinampark.com]
• 20. lcms.cz [lcms.cz]

Comparative Evaluation of 2-(1-Benzofuran-5-yl)-5-methylmorpholine: A Novel Psychoactive Scaffold Against Standard Monoamine Releasers

Abstract

The exploration of novel psychoactive substances with potential therapeutic applications necessitates a rigorous and systematic evaluation of their pharmacological profiles. This guide presents a comprehensive framework for the comparative analysis of 2-(1-Benzofuran-5-yl)-5-methylmorpholine, a novel compound featuring a unique combination of the benzofuran and morpholine scaffolds. Its potential as a monoamine releaser is evaluated against well-characterized standards: d-amphetamine (a potent dopamine and norepinephrine releaser), 3,4-methylenedioxymethamphetamine (MDMA, a serotonin-preferring releaser), and 4-fluoroamphetamine (4-FA, a mixed-profile releaser). We provide detailed in vitro and in vivo experimental protocols, including radioligand binding assays, synaptosomal uptake and release assays, and in vivo microdialysis, to elucidate the compound's potency, selectivity, and mechanism of action at the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters. This guide serves as a methodological blueprint for researchers aiming to characterize novel CNS-active compounds.

Introduction: The Landscape of Monoamine Releasers

Monoamine releasing agents (MRAs) are a class of psychoactive compounds that function by promoting the efflux of dopamine, norepinephrine, and/or serotonin from presynaptic neurons.[1] This action is primarily mediated by reversing the direction of monoamine transporters (MATs).[1] Standard MRAs like d-amphetamine are established treatments for conditions such as ADHD and narcolepsy, primarily acting on DAT and NET.[2][3][4] Others, like MDMA, are potent serotonin releasers and have shown promise as adjuncts to psychotherapy for PTSD due to their unique empathogenic effects.[5][6][7] However, the therapeutic potential of these compounds is often balanced against their abuse liability and potential for neurotoxicity.[8]

The novel compound, 2-(1-Benzofuran-5-yl)-5-methylmorpholine, presents an intriguing structural architecture. The benzofuran moiety is a key feature in several potent monoamine releasers, such as 5-APB and 5-MAPB, which are known to exhibit MDMA-like properties.[9][10][11] The morpholine ring is a versatile scaffold in medicinal chemistry, known to impart favorable pharmacokinetic properties and interact with various CNS targets.[12][13] The combination of these two moieties suggests a potentially unique pharmacological profile.

This guide outlines the critical experiments required to position this novel compound within the existing landscape of MRAs, providing a head-to-head comparison with d-amphetamine, MDMA, and 4-FA.

Foundational In Vitro Analysis: Transporter Affinity and Function

The initial characterization of any potential MRA hinges on quantifying its interaction with the three key monoamine transporters. This is achieved through a combination of binding and functional assays, which together reveal the compound's affinity, potency, and efficacy as either an uptake inhibitor or a substrate-type releaser.

Rationale for Experimental Choices

We employ two gold-standard in vitro techniques.[14] First, radioligand binding assays are used to determine the compound's affinity (Kᵢ) for the DAT, NET, and SERT binding sites. This measures how tightly the compound binds to the transporter. Second, synaptosomal uptake and release assays measure the compound's functional effect: its ability to inhibit the normal uptake of neurotransmitters (IC₅₀) and its efficacy in inducing reverse transport, or release (EC₅₀).[15] Using synaptosomes—resealed nerve terminals isolated from brain tissue—provides a biologically relevant system that contains all the necessary machinery for transporter function.[15][16]

Methodology 1: Radioligand Binding Assays

This protocol determines the equilibrium dissociation constant (Kᵢ) of the test compounds for hDAT, hNET, and hSERT, typically using membrane preparations from HEK293 cells stably expressing the respective human transporters.[17]

Step-by-Step Protocol:

• Membrane Preparation: Culture HEK293 cells expressing the target transporter to confluency. Harvest, wash with PBS, and lyse the cells in a hypotonic buffer with protease inhibitors. Homogenize and centrifuge to pellet the cell membranes. Resuspend the membrane pellet in an appropriate assay buffer.

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, a specific radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]Nisoxetine for NET, [³H]Citalopram for SERT), and varying concentrations of the test compound.

• Defining Controls:

  • Total Binding: Membrane + Radioligand + Buffer.

  • Non-Specific Binding (NSB): Membrane + Radioligand + a high concentration of a known, non-labeled inhibitor (e.g., 10 µM cocaine for DAT).

• Incubation: Incubate the plates to allow the binding to reach equilibrium (e.g., 60-120 minutes at room temperature).[17]

• Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate specific binding (Total Binding - NSB). Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to determine the IC₅₀ value, which is then converted to Kᵢ using the Cheng-Prusoff equation.

Workflow for Synaptosomal Release Assays.

Comparative Data Summary

The following table summarizes the expected in vitro data points for the standard releasers and provides a template for the evaluation of 2-(1-Benzofuran-5-yl)-5-methylmorpholine. Values for standards are compiled from published literature. [9][18][19]

Compound	DAT IC₅₀ (nM)	NET IC₅₀ (nM)	SERT IC₅₀ (nM)	DA Release EC₅₀ (nM)	NE Release EC₅₀ (nM)	5-HT Release EC₅₀ (nM)	Selectivity Profile
d-Amphetamine	25-40	7-15	1500-3000	~20	~10	>1000	DA/NE Preferring
MDMA	300-800	200-700	50-200	~250	~150	~70	5-HT Preferring
4-FA	~770	~420	~6800	~200	~37	~730	Mixed/NE Preferring

| 2-(1-Benzofuran-5-yl)-5-methylmorpholine | TBD | TBD | TBD | TBD | TBD | TBD | To Be Determined |

TBD: To Be Determined

In Vivo Confirmation: Neurochemical Profile in the Brain

While in vitro assays are crucial for determining molecular interactions, they do not fully predict a compound's effect in a living system. In vivo microdialysis is the gold-standard technique for measuring real-time, drug-induced changes in extracellular neurotransmitter levels in specific brain regions of awake, freely-moving animals. [20][21]

Rationale for Experimental Choice

Microdialysis allows us to directly observe the neurochemical consequence of a compound's action at the transporters. [20]By implanting a probe into a brain region like the nucleus accumbens—a key area for reward and reinforcement—we can measure simultaneous changes in dopamine and serotonin. This provides a powerful validation of the in vitro release profile and offers insights into the compound's potential behavioral effects.

Methodology 3: In Vivo Microdialysis

High-Level Protocol:

• Surgical Implantation: Under anesthesia, a guide cannula is stereotaxically implanted above the target brain region (e.g., nucleus accumbens) in a rat and secured to the skull. The animal is allowed to recover for several days.

• Probe Insertion & Perfusion: On the day of the experiment, a microdialysis probe is inserted through the guide cannula into the brain. The probe is continuously perfused with an artificial cerebrospinal fluid (aCSF) at a slow, constant rate (e.g., 0.5-2.0 µL/min). [22]3. Baseline Collection: After an equilibration period, dialysate samples are collected at regular intervals (e.g., every 20 minutes) to establish a stable baseline of extracellular monoamine levels.

• Drug Administration: The test compound (or vehicle/positive control) is administered to the animal (e.g., via intraperitoneal injection).

• Post-Dose Collection: Dialysate collection continues for several hours to monitor the time-course of changes in neurotransmitter levels.

• Sample Analysis: The concentration of dopamine and serotonin in each dialysate sample is quantified using highly sensitive analytical techniques, typically HPLC with electrochemical detection (HPLC-ED). [23]7. Data Analysis: Results are expressed as a percentage change from the average baseline concentration for each animal.

Principle of In Vivo Microdialysis.

Discussion and Mechanistic Synthesis

The comprehensive evaluation of 2-(1-Benzofuran-5-yl)-5-methylmorpholine requires synthesizing the data from all three experimental tiers.

• Comparison to Standards: The primary goal is to classify the novel compound's profile.

  • Amphetamine-like: If the data reveal high potency for DA/NE release with significantly weaker action at SERT, its profile would resemble d-amphetamine.

  • MDMA-like: Potent 5-HT release, with less potent DA/NE release, would align it with MDMA. This is a plausible hypothesis given the benzofuran core. [9][24] * Atypical/Mixed: A profile like 4-FA, or a novel profile with comparable potency across all three transporters, would classify it as a mixed-action releaser. [18]

• Structure-Activity Relationship (SAR) Insights: The results will provide the first insights into the contribution of the morpholine ring when combined with a benzofuran scaffold. Does it enhance potency at a particular transporter? Does it alter the balance between DA and 5-HT release compared to other benzofurans like 5-MAPB? This analysis is critical for guiding future medicinal chemistry efforts.

• Predicting Behavioral Effects: The ratio of DA to 5-HT release is a key predictor of a compound's subjective effects. A high DA/5-HT release ratio is typically associated with high stimulant properties and abuse potential, whereas a lower ratio (closer to 1 or less) is often linked to the empathogenic and less-stimulant effects of compounds like MDMA. [25]The microdialysis data will be instrumental in forming these initial hypotheses.

Conclusion

This guide provides a robust, multi-tiered framework for the preclinical evaluation of 2-(1-Benzofuran-5-yl)-5-methylmorpholine, a novel psychoactive compound. By systematically comparing its in vitro and in vivo monoamine release profile to that of d-amphetamine, MDMA, and 4-FA, researchers can accurately determine its mechanism, potency, and selectivity. This structured approach ensures a thorough characterization, providing the essential data needed to assess its potential therapeutic utility and predict its likely behavioral effects, thereby guiding further drug development and research.

References

• MDMA ('Ecstasy') drug profile. (n.d.). European Union Drugs Agency (EUDA). Retrieved from [Link]

• Heal, D. J., Smith, S. L., Gosden, J., & Nutt, D. J. (2013). Amphetamine, past and present – a pharmacological and clinical perspective. Journal of Psychopharmacology, 27(6), 479–496. Retrieved from [Link]

• Amphetamine. (2023, July 31). In Wikipedia. Retrieved from [Link]

• 4-Fluoroamphetamine. (2023, October 27). In Wikipedia. Retrieved from [Link]

• Amphetamine drug profile. (n.d.). European Union Drugs Agency (EUDA). Retrieved from [Link]

• Pharmacology and Toxicology of MDMA. (n.d.). Creative Diagnostics. Retrieved from [Link]

• Stahl, S. M. (2023). Amphetamine. StatPearls. Retrieved from [Link]

• Griggs, S., et al. (2024). Novel Benzofuran Derivatives Induce Monoamine Release and Substitute for the Discriminative Stimulus Effects of 3,4-Methylenedioxymethamphetamine. Journal of Pharmacology and Experimental Therapeutics, 391(1), 22-29. Retrieved from [Link]

• Kalant, H. (2001). The pharmacology and toxicology of “ecstasy” (MDMA) and related drugs. CMAJ, 165(7), 917-928. Retrieved from [Link]

• What Are Amphetamines? Uses, Side Effects & Types. (2025, March 24). Cleveland Clinic. Retrieved from [Link]

• MDMA. (2023, November 28). In Wikipedia. Retrieved from [Link]

• de la Torre, R., et al. (2004). Human pharmacology of MDMA: pharmacokinetics, metabolism, and disposition. Therapeutic Drug Monitoring, 26(2), 137-144. Retrieved from [Link]

• Monoamine releasing agent. (2023, November 11). In Wikipedia. Retrieved from [Link]

• Chefer, V. I., Thompson, A. C., Zapata, A., & Shippenberg, T. S. (2009). In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery. Reviews in the Neurosciences, 20(2), 125-139. Retrieved from [Link]

• Schedules of Controlled Substances: Placement of 4-Fluoroamphetamine in Schedule I. (2025, June 3). Federal Register. Retrieved from [Link]

• van der Meij, B. S., et al. (2018). Safety Profile and Neurocognitive Function Following Acute 4-Fluoroamphetamine (4-FA) Administration in Humans. Frontiers in Pharmacology, 9, 715. Retrieved from [Link]

• Novel Benzofuran Derivatives Induce Monoamine Release and Substitute for the Discriminative Stimulus Effects of 3,4-Methylenedioxymethamphetamine. (2024). Blossom. Retrieved from [Link]

• In Vivo Brain Microdialysis of Monoamines. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• 4-Fluoroamphetamine (4-FA). A Critical Review Report. (2022, January 22). LJMU Research Online. Retrieved from [Link]

• Pietras, C. (2021). Benzofuran Derivatives Substitute for the Discriminative Stimulus Effects of 3,4-Methylenedioxymethamphetamine (MDMA). ScholarWorks at WMU. Retrieved from [Link]

• The psychoactive aminoalkylbenzofuran derivatives, 5-APB and 6-APB, mimic the effects of 3,4-methylenedioxyamphetamine (MDA) on monoamine transmission in male rats. (2020, September 1). ResearchGate. Retrieved from [Link]

• Gash, A. W., et al. (2024). Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution. Analyst, 149(7), 1709-1718. Retrieved from [Link]

• De Tacrine, B., et al. (1993). Measurements of tacrine and monoamines in brain by in vivo microdialysis argue against release of monoamines by tacrine at therapeutic doses. British Journal of Pharmacology, 108(3), 597-601. Retrieved from [Link]

• Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Monitoring Extracellular Monoamines with In Vivo Microdialysis in Awake Rats: A Practical Approach. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Radioligand Binding Detection of Receptors in Brain Membranes. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Luethi, D., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 627. Retrieved from [Link]

• Luethi, D., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 627. Retrieved from [Link]

• Hondebrink, L., et al. (2020). 4‐Fluoroamphetamine (4‐FA) intoxication results in exaggerated blood pressure effects compared to MDMA and amphetamine: A retrospective analysis. Journal of the American Heart Association, 9(12), e015335. Retrieved from [Link]

• Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. (2016). ResearchGate. Retrieved from [Link]

• Negus, S. S., et al. (2009). Effects of monoamine releasers with varying selectivity for releasing dopamine/norepinephrine versus serotonin on choice between cocaine and food in rhesus monkeys. Journal of Pharmacology and Experimental Therapeutics, 329(1), 274-282. Retrieved from [Link]

• Du, K., et al. (2010). Selective Transport of Monoamine Neurotransmitters by Human Plasma Membrane Monoamine Transporter and Organic Cation Transporter 3. Journal of Pharmacology and Experimental Therapeutics, 335(3), 743-752. Retrieved from [Link]

• Perez, X. A., & Andrews, A. M. (2007). Determining Serotonin and Dopamine Uptake Rates in Synaptosomes Using High-Speed Chronoamperometry. Electrochemical Methods for Neuroscience. Retrieved from [Link]

• Perez, X. A., & Andrews, A. M. (2007). Determining Serotonin and Dopamine Uptake Rates in Synaptosomes Using High-Speed Chronoamperometry. PubMed. Retrieved from [Link]

• Structures of the monoamine releasers tested in this study. Potencies... (n.d.). ResearchGate. Retrieved from [Link]

• Newman, A. H., et al. (2001). Structure-activity relationships at monoamine transporters and muscarinic receptors for N-substituted-3alpha-(3'-chloro-, 4'-chloro-, and 4',4''-dichloro-substituted-diphenyl)methoxytropanes. Journal of Medicinal Chemistry, 44(4), 633-40. Retrieved from [Link]

• In vitro assays for the functional characterization of the dopamine transporter (DAT). (2018). PMC. Retrieved from [Link]

• Zhang, M., et al. (1999). Structure-activity relationships at the monoamine transporters and sigma receptors for a novel series of 9-[3-(cis-3, 5-dimethyl-1-piperazinyl)propyl]carbazole (rimcazole) analogues. Journal of Medicinal Chemistry, 42(21), 4446-55. Retrieved from [Link]

• Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. Retrieved from [Link]

• Rickli, A., et al. (2015). Pharmacological profile of novel psychoactive benzofurans. British Journal of Pharmacology, 172(13), 3412-25. Retrieved from [Link]

• Structure-Activity Relationships of Dopamine Transporter Pharmacological Chaperones. (2022, May 9). Frontiers in Cellular Neuroscience. Retrieved from [Link]

• Synthesis and SAR of morpholine and its derivatives: A review update. (2024). EDP Sciences. Retrieved from [Link]

• Pharmacological Characterization of 5-Substituted 1-[(2,3-dihydro-1-benzofuran-2-yl)methyl]piperazines: Novel Antagonists for the Histamine H3 and H4 Receptors with Anti-inflammatory Potential. (2017, November 13). Frontiers in Pharmacology. Retrieved from [Link]

• Density Functional Theory and Molecular Modeling of the Compound 2-[2-(4-Methylphenylamino)-4-phenylthiazol-5-yl]benzofuran. (2022, May 11). IntechOpen. Retrieved from [Link]

• Mini review on important biological properties of benzofuran derivatives. (2016, September 28). MedCrave online. Retrieved from [Link]

Sources

• 1. Monoamine releasing agent - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Amphetamine - Wikipedia [en.wikipedia.org]
• 4. Amphetamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. MDMA ('Ecstasy') drug profile | The European Union Drugs Agency (EUDA) [euda.europa.eu]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. moreblossom.com [moreblossom.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacological profile of novel psychoactive benzofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. e3s-conferences.org [e3s-conferences.org]
• 13. Synthesis and SAR of morpholine and its derivatives: A review update | E3S Web of Conferences [e3s-conferences.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters [frontiersin.org]
• 16. Determining Serotonin and Dopamine Uptake Rates in Synaptosomes Using High-Speed Chronoamperometry - Electrochemical Methods for Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. 4-Fluoroamphetamine - Wikipedia [en.wikipedia.org]
• 19. researchgate.net [researchgate.net]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. In Vivo Brain Microdialysis of Monoamines | Springer Nature Experiments [experiments.springernature.com]
• 22. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution - Analyst (RSC Publishing) DOI:10.1039/D4AN00112E [pubs.rsc.org]
• 23. Monitoring Extracellular Monoamines with In Vivo Microdialysis in Awake Rats: A Practical Approach | Springer Nature Experiments [experiments.springernature.com]
• 24. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 25. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 2-(1-Benzofuran-5-yl)-5-methylmorpholine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide is based on a risk assessment of the structural components of 2-(1-Benzofuran-5-yl)-5-methylmorpholine, as a specific Safety Data Sheet (SDS) is not currently available. This compound should be handled with a high degree of caution, assuming it may possess hazards associated with its benzofuran and morpholine moieties. All laboratory activities should be preceded by a thorough, site-specific risk assessment.

The development of novel chemical entities is the cornerstone of therapeutic innovation. However, with novelty comes the responsibility of rigorous safety evaluation.[1][2] The compound 2-(1-Benzofuran-5-yl)-5-methylmorpholine is a research chemical for which comprehensive toxicological data is not yet established. Therefore, a proactive and conservative approach to safety is paramount. This guide synthesizes established safety protocols for its core chemical structures—benzofuran and morpholine—to provide a robust framework for its handling, use, and disposal.

Hazard Identification: A Structural-Activity Perspective

Due to the absence of specific data for the target molecule, we must infer potential hazards from its constituent parts. This approach is a fundamental aspect of chemical risk assessment for new substances.[1][3][4]

• Morpholine Moiety: Morpholine and its derivatives are known to be flammable, corrosive, and toxic.[5][6] They can cause severe skin burns and eye damage.[5][7][8] Inhalation and dermal contact are significant routes of exposure, with harmful or toxic effects.[5][9] Long-term or repeated exposure may result in damage to the liver and kidneys.[6][7][10]

• Benzofuran Moiety: Benzofuran is a flammable liquid.[11][12] It is suspected of causing cancer and may cause damage to organs, particularly the liver, through prolonged or repeated exposure.[12][13]

Based on this analysis, 2-(1-Benzofuran-5-yl)-5-methylmorpholine should be treated as a substance with the potential for the following hazards:

Potential Hazard Class	Anticipated Effects based on Structural Analogs
Flammability	Potentially a flammable liquid and vapor.[5][11][12]
Acute Toxicity	May be harmful if swallowed or inhaled, and toxic in contact with skin.[5][6]
Skin Corrosion/Irritation	Assumed to be corrosive and capable of causing severe skin burns.[5][6][7]
Eye Damage/Irritation	Assumed to cause serious, potentially irreversible eye damage.[5][6][7]
Carcinogenicity	Suspected of causing cancer due to the benzofuran component.[12]
Organ Toxicity	Potential for liver and kidney damage with repeated or long-term exposure.[6][10]

Engineering Controls: The First Line of Defense

Primary containment is crucial to minimize exposure.

• Chemical Fume Hood: All handling of 2-(1-Benzofuran-5-yl)-5-methylmorpholine, including weighing, dispensing, and preparation of solutions, must be conducted within a certified chemical fume hood.[14][15][16]

• Emergency Equipment: An emergency eyewash station and safety shower must be located in the immediate vicinity of the work area and tested regularly.[14][15][16][17]

Personal Protective Equipment (PPE): A Mandate for Safety

A comprehensive PPE strategy is required to prevent all routes of exposure.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Safety Goggles and Face Shield	Goggles must provide a complete seal around the eyes. A face shield is mandatory to protect against splashes of this potentially corrosive substance.[9][14]
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or degradation before use and practice proper removal techniques to avoid skin contact.[14][15]
Body	Flame-Resistant Laboratory Coat	A flame-resistant lab coat should be worn over clothing that fully covers the body. This provides protection against both chemical splashes and potential fire hazards.[14][18]
Respiratory	NIOSH-Approved Respirator	While working in a fume hood should provide adequate ventilation, a NIOSH-approved respirator with organic vapor cartridges may be required if there is a risk of exceeding exposure limits or if irritation is experienced.[11][19]
Feet	Closed-Toe Shoes	Leather or chemical-resistant closed-toe shoes must be worn in the laboratory at all times.[15]

Operational and Disposal Plans

A systematic workflow ensures safety from the beginning of a procedure to the final disposal of waste.

Safe Handling Workflow

The following diagram outlines the essential steps for safely handling 2-(1-Benzofuran-5-yl)-5-methylmorpholine.

Caption: Safe Handling Workflow for 2-(1-Benzofuran-5-yl)-5-methylmorpholine.

Spill Management Protocol

In the event of a spill, a calm and structured response is critical.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Containment: If safe to do so, prevent the spill from spreading.

• PPE: Ensure you are wearing the appropriate PPE before attempting to clean the spill.

• Absorb: Cover the spill with a non-flammable, inert absorbent material such as sand, diatomaceous earth, or vermiculite.[5][17] Do not use combustible materials like paper towels.

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) department.

Waste Disposal Pathway

All materials contaminated with 2-(1-Benzofuran-5-yl)-5-methylmorpholine must be treated as hazardous waste.[12][15][19]

Sources

• 1. pharmacyjournal.net [pharmacyjournal.net]
• 2. Identifying risks in drug discovery | Clarivate [clarivate.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. ICSC 0302 - MORPHOLINE [chemicalsafety.ilo.org]
• 8. Hazardous substance assessment – Morpholine - Canada.ca [canada.ca]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. ams.usda.gov [ams.usda.gov]
• 11. fishersci.com [fishersci.com]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 17. labdepotinc.com [labdepotinc.com]
• 18. merckmillipore.com [merckmillipore.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]